N-Heptanoylglycine-d2

Core Science & Biosynthesis

N-Heptanoylglycine-d2: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and biological relevance of N-Heptanoylglycine-d2. This deuterated analog of N-Heptanoylglycine serves as a valuable tool in metabolic research, particularly in studies related to fatty acid oxidation disorders and the function of glycine (B1666218) N-acyltransferase.

Core Chemical Properties

N-Heptanoylglycine-d2 is a stable, isotopically labeled form of N-Heptanoylglycine. The deuterium (B1214612) labeling provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of its non-deuterated counterpart in biological samples.

Property	N-Heptanoylglycine	N-Heptanoylglycine-d2
Molecular Formula	C₉H₁₇NO₃[1][2][3]	C₉H₁₅D₂NO₃[4]
Molecular Weight	187.24 g/mol [1][2][3]	189.25 g/mol [4]
CAS Number	23783-23-5[1][2][5]	3008541-77-0[4]
Appearance	Solid[1][6]	White to off-white solid[4]
Melting Point	98 °C[5]	Not available
Boiling Point	394.8 ± 25.0 °C (Predicted)[5]	Not available
Purity	≥98.0% (HPLC)[7]	95.0%[4]
Storage Conditions	Room Temperature[5] or 2-8°C[7]	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.[4]

Synthesis and Isotopic Labeling

The synthesis of N-Heptanoylglycine-d2 involves the acylation of glycine-2,2-d2 (B46479) with heptanoyl chloride. The key starting material, glycine-2,2-d2, can be synthesized through methods such as hydrogen-deuterium exchange at the alpha-carbon of glycine under basic conditions or using metal catalysts.

Experimental Protocol: Synthesis of N-Heptanoylglycine-d2 (Proposed)

This protocol is based on established methods for the synthesis of N-acyl glycines and the deuteration of amino acids.

Part 1: Synthesis of Glycine-2,2-d2

A common method for the deuteration of the α-carbon of glycine involves heating in D₂O with a suitable catalyst.

• Materials: Glycine, Deuterium Oxide (D₂O), Platinum on carbon (Pt/C) catalyst.

• Procedure:

  • Suspend glycine in D₂O in a pressure vessel.

  • Add a catalytic amount of Pt/C.

  • Heat the mixture at a high temperature (e.g., 200°C) for a specified time (e.g., 24 hours) to facilitate H-D exchange at the α-carbon.

  • After cooling, filter the catalyst.

  • Remove the D₂O under reduced pressure to obtain glycine-2,2-d2. The efficiency of deuteration should be confirmed by NMR or mass spectrometry.

Part 2: Acylation of Glycine-2,2-d2

The Schotten-Baumann reaction is a widely used method for the acylation of amino acids.

• Materials: Glycine-2,2-d2, Heptanoyl chloride, Sodium hydroxide (B78521) (NaOH), Dichloromethane (DCM), Hydrochloric acid (HCl).

• Procedure:

  • Dissolve glycine-2,2-d2 in an aqueous solution of NaOH.

  • Cool the solution in an ice bath.

  • Add heptanoyl chloride dropwise to the cooled solution while stirring vigorously. Maintain the pH in the basic range by adding NaOH solution as needed.

  • After the addition is complete, continue stirring for a few hours at room temperature.

  • Acidify the reaction mixture with HCl to precipitate the N-Heptanoylglycine-d2.

  • Collect the solid product by filtration, wash with cold water, and dry.

  • Recrystallization from a suitable solvent (e.g., ethyl acetate/hexanes) can be performed for further purification.

Proposed workflow for the synthesis of N-Heptanoylglycine-d2.

Analytical Methodologies

High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the preferred method for the analysis and quantification of N-Heptanoylglycine-d2 and its endogenous counterpart.

Experimental Protocol: HPLC-MS/MS Analysis (Proposed)

This protocol is based on typical methods for the analysis of acylcarnitines and other metabolites from biological matrices.

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from a low percentage of mobile phase B to a high percentage over several minutes to elute the analyte.

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.4 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, to be optimized for the analyte.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion (the molecular ion of N-Heptanoylglycine-d2) is selected and fragmented, and a specific product ion is monitored.

  • MRM Transitions (Predicted):

    • N-Heptanoylglycine: to be determined experimentally.

    • N-Heptanoylglycine-d2: to be determined experimentally, with a +2 Da shift from the non-deuterated compound.

General workflow for the analysis of N-Heptanoylglycine-d2.

Biological Significance and Signaling Pathway

N-Heptanoylglycine is an N-acylglycine, a class of metabolites formed from the conjugation of a fatty acid with glycine.[6] This reaction is catalyzed by the mitochondrial enzyme Glycine N-Acyltransferase (GLYAT).[6] The formation of N-acylglycines is a crucial pathway for the detoxification of xenobiotic carboxylic acids and the metabolism of endogenous fatty acids.[7][8]

Elevated levels of certain acylglycines in urine and blood are associated with inherited metabolic disorders of fatty acid oxidation.[6][7] In these disorders, the accumulation of specific acyl-CoA esters leads to their alternative metabolism via glycine conjugation.

The enzymatic synthesis of N-Heptanoylglycine occurs in the mitochondria. Heptanoic acid is first activated to Heptanoyl-CoA by an acyl-CoA synthetase. Subsequently, GLYAT catalyzes the transfer of the heptanoyl group from Heptanoyl-CoA to glycine, forming N-Heptanoylglycine and releasing Coenzyme A.

Mitochondrial synthesis of N-Heptanoylglycine.

References

• 1. The unusual hydrogen-deuterium exchange of α-carbon protons in N-substituted glycine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of an N-acyl amino acid that selectively inhibits the glycine transporter 2 to produce analgesia in a rat model of chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. inis.iaea.org [inis.iaea.org]
• 4. Development of the Direct Deuteration Method for Amino Acids and Characterization of Deuterated Tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Stereospecific assignments of glycine in proteins by stereospecific deuteration and 15N labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. elearning.uniroma1.it [elearning.uniroma1.it]
• 8. A new perspective on the importance of glycine conjugation in the metabolism of aromatic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-Heptanoylglycine-d2: Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and synthesis of N-Heptanoylglycine-d2, a deuterated analog of the endogenous metabolite N-Heptanoylglycine. This document is intended for professionals in research and drug development who require detailed information on this stable isotope-labeled compound for use in metabolic studies, bioanalytical assays, and as an internal standard.

Chemical Structure and Properties

N-Heptanoylglycine-d2 is an isotopically labeled form of N-Heptanoylglycine, an acylglycine that is a metabolite of heptanoic acid.[1] The deuterium (B1214612) atoms are located on the alpha-carbon of the glycine (B1666218) moiety, which provides a distinct mass shift for mass spectrometry-based applications without significantly altering the chemical properties of the molecule.

The chemical structure of N-Heptanoylglycine-d2 is characterized by a heptanoyl group attached to the nitrogen atom of a glycine-d2 molecule.

Chemical Formula: C₉H₁₅D₂NO₃[2]

SMILES: OC(C([2H])(NC(CCCCCC)=O)[2H])=O[2]

The following table summarizes the key quantitative data for N-Heptanoylglycine-d2 and its non-deuterated counterpart.

Property	N-Heptanoylglycine-d2	N-Heptanoylglycine
CAS Number	3008541-77-0[2]	23783-23-5[1][3]
Molecular Formula	C₉H₁₅D₂NO₃[2]	C₉H₁₇NO₃[1][3][4]
Molecular Weight	189.25 g/mol [2]	187.24 g/mol [1][3]
Appearance	White to off-white solid[2]	Solid[1]
Purity	≥95.0%[2]	≥98.0% (HPLC)
Storage Conditions	Powder: -20°C for 3 years; In solvent: -80°C for 6 months[2]	2-8°C
Predicted Water Solubility	Not available	1.54 g/L[5]
Predicted logP	Not available	1.64[5]

Synthesis of N-Heptanoylglycine-d2

The synthesis of N-Heptanoylglycine-d2 is typically achieved through the acylation of glycine-d2 with an activated form of heptanoic acid, such as heptanoyl chloride. This direct acylation method is a common and effective route for the formation of N-acylglycines.[4]

The logical flow of the synthesis process is depicted in the diagram below, outlining the key reactants, reagents, and the resulting product.

Caption: Synthetic workflow for N-Heptanoylglycine-d2 via acylation.

The following is a representative experimental protocol for the synthesis of N-Heptanoylglycine-d2.

Materials:

• Glycine-d2 (1.0 eq)

• Heptanoyl chloride (1.1 eq)

• Triethylamine (B128534) (2.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve Glycine-d2 (1.0 eq) and triethylamine (2.5 eq) in anhydrous dichloromethane.

  • Cool the reaction mixture to 0°C in an ice bath.

• Addition of Acylating Agent:

  • While stirring vigorously, add heptanoyl chloride (1.1 eq) dropwise to the reaction mixture via a dropping funnel over a period of 15-20 minutes. Ensure the temperature remains at 0°C during the addition.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 12-16 hours.

• Reaction Quenching and Workup:

  • After the reaction is complete (monitored by TLC), quench the reaction by adding 1 M HCl.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to yield the crude product.

  • The crude product can be further purified by recrystallization or column chromatography on silica (B1680970) gel to afford pure N-Heptanoylglycine-d2.

• Characterization:

  • Confirm the structure and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to verify the incorporation of deuterium and the overall structural integrity.

Applications

N-Heptanoylglycine-d2 is primarily used as an internal standard in quantitative bioanalytical methods, such as those employing liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[6] Its use as an internal standard allows for the accurate quantification of endogenous N-Heptanoylglycine in various biological matrices by correcting for sample loss during extraction and for variations in instrument response.

References

• 1. N-Heptanoylglycine | C9H17NO3 | CID 10932172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. larodan.com [larodan.com]
• 4. Buy N-Heptanoylglycine | 23783-23-5 [smolecule.com]
• 5. Showing Compound N-Heptanoylglycine (FDB029243) - FooDB [foodb.ca]
• 6. medchemexpress.com [medchemexpress.com]

Technical Guide: N-Heptanoylglycine-d2 for Research Applications

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of N-Heptanoylglycine-d2, including its chemical properties, its role as an internal standard in the analysis of N-Heptanoylglycine, and detailed experimental methodologies relevant to its application.

Introduction to N-Heptanoylglycine

N-Heptanoylglycine is an acylglycine, a class of metabolites formed from the conjugation of a fatty acid (in this case, heptanoic acid) with the amino acid glycine (B1666218). The formation of acylglycines is a key step in the metabolism and detoxification of fatty acids. Elevated levels of specific acylglycines in biological fluids, such as urine and blood, can serve as important biomarkers for various inborn errors of metabolism, particularly fatty acid oxidation disorders. The quantification of these molecules is therefore crucial for the diagnosis and monitoring of these conditions.

N-Heptanoylglycine-d2 is the deuterated form of N-Heptanoylglycine. Due to its stable isotope label, it is an ideal internal standard for use in mass spectrometry-based quantitative assays. Its chemical and physical properties are nearly identical to the endogenous analyte, but its increased mass allows it to be distinguished by the mass spectrometer, ensuring accurate and precise quantification.

Quantitative Data

The following table summarizes the key chemical identifiers for N-Heptanoylglycine-d2 and its non-deuterated counterpart.

Property	N-Heptanoylglycine-d2	N-Heptanoylglycine
CAS Number	30085441-77-0[1]	23783-23-5
Molecular Formula	C₉H₁₅D₂NO₃[1]	C₉H₁₇NO₃
Molecular Weight	189.25 g/mol [1]	187.24 g/mol

Metabolic Pathway of N-Heptanoylglycine Formation

N-Heptanoylglycine is synthesized in the mitochondria through a two-step enzymatic process known as the glycine conjugation pathway. This pathway is essential for the detoxification of various endogenous and xenobiotic acyl-CoA molecules.[1][2]

• Activation of Heptanoic Acid: Heptanoic acid, a medium-chain fatty acid, is first activated to its coenzyme A (CoA) thioester, heptanoyl-CoA. This reaction is catalyzed by a mitochondrial acyl-CoA synthetase, such as ACSM2B (medium-chain fatty acid:CoA ligase).[1][2]

• Glycine Conjugation: The heptanoyl group is then transferred from heptanoyl-CoA to the amino group of glycine. This reaction is catalyzed by the enzyme glycine N-acyltransferase (GLYAT, EC 2.3.1.13), producing N-Heptanoylglycine and releasing free coenzyme A.[1][2][3]

The resulting N-Heptanoylglycine is then transported out of the mitochondria and can be excreted in the urine.

Caption: Metabolic pathway for the formation and excretion of N-Heptanoylglycine.

Experimental Protocols

Quantification of N-Heptanoylglycine in Urine by UPLC-MS/MS

This protocol describes a general method for the quantification of acylglycines, including N-Heptanoylglycine, in urine samples using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). N-Heptanoylglycine-d2 is used as an internal standard.

Materials:

• Urine samples

• N-Heptanoylglycine-d2 (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Centrifuge tubes

• Autosampler vials

• UPLC system coupled to a tandem mass spectrometer

Procedure:

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Centrifuge the urine samples at 10,000 x g for 10 minutes to pellet any particulate matter.

  • In a clean centrifuge tube, add 100 µL of the urine supernatant.

  • Add 10 µL of the internal standard working solution (N-Heptanoylglycine-d2 in methanol).

  • Add 400 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a clean autosampler vial for analysis.

• UPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate N-Heptanoylglycine from other urinary components. An example gradient is:

    • 0-1 min: 95% A

    • 1-8 min: Linear gradient to 5% A

    • 8-10 min: Hold at 5% A

    • 10.1-12 min: Return to 95% A for re-equilibration

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • N-Heptanoylglycine: Precursor ion (Q1) m/z 188.1 -> Product ion (Q3) m/z 76.1

    • N-Heptanoylglycine-d2: Precursor ion (Q1) m/z 190.1 -> Product ion (Q3) m/z 78.1

  • Optimize other parameters such as collision energy and declustering potential for the specific instrument used.

• Data Analysis:

  • Quantify the concentration of N-Heptanoylglycine by calculating the peak area ratio of the analyte to the internal standard (N-Heptanoylglycine-d2).

  • Use a calibration curve prepared with known concentrations of N-Heptanoylglycine and a fixed concentration of the internal standard to determine the absolute concentration in the urine samples.

Caption: Workflow for the quantification of N-Heptanoylglycine using UPLC-MS/MS.

Glycine N-acyltransferase (GLYAT) Enzyme Assay

This protocol outlines a colorimetric assay to measure the activity of Glycine N-acyltransferase (GLYAT), the enzyme responsible for the synthesis of N-Heptanoylglycine.[4]

Principle:

The activity of GLYAT is determined by measuring the rate of coenzyme A (CoA) release during the conjugation of an acyl-CoA substrate (e.g., Heptanoyl-CoA or a model substrate like Benzoyl-CoA) with glycine. The released CoA reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 2-nitro-5-thiobenzoate, which can be quantified spectrophotometrically at 412 nm.

Materials:

• Mitochondrial protein extract or purified GLYAT enzyme

• Glycine solution

• Acyl-CoA substrate (e.g., Heptanoyl-CoA or Benzoyl-CoA) solution

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) solution

• Tris-HCl buffer (pH 8.0)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reaction Mixture Preparation:

  • In each well of a 96-well plate, prepare a reaction mixture containing:

    • Tris-HCl buffer (e.g., 50 mM, pH 8.0)

    • DTNB solution (e.g., 0.2 mM)

    • Glycine solution (e.g., 10 mM)

    • Mitochondrial protein extract or purified GLYAT (e.g., 5-10 µg)

  • Prepare a blank control for each sample that contains all components except the acyl-CoA substrate.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding the acyl-CoA substrate (e.g., Heptanoyl-CoA to a final concentration of 100 µM).

  • The total reaction volume should be consistent across all wells (e.g., 200 µL).

• Measurement:

  • Immediately place the microplate in a plate reader pre-heated to 37°C.

  • Monitor the increase in absorbance at 412 nm over time (e.g., every minute for 20 minutes).

• Data Analysis:

  • Calculate the rate of the reaction (ΔA412/min) from the linear portion of the absorbance versus time plot.

  • Subtract the rate of the blank control from the sample rate to account for any non-enzymatic reaction.

  • Use the molar extinction coefficient of 2-nitro-5-thiobenzoate (14,150 M⁻¹cm⁻¹) to convert the rate of change in absorbance to the rate of CoA formation (µmol/min).

  • Enzyme activity can be expressed as µmol/min/mg of protein.

Conclusion

N-Heptanoylglycine-d2 is an indispensable tool for researchers in the field of metabolomics and clinical diagnostics. Its use as an internal standard enables the accurate and reliable quantification of N-Heptanoylglycine, a key biomarker for certain inborn errors of metabolism. The experimental protocols provided in this guide offer a framework for the application of N-Heptanoylglycine-d2 in a research setting. Understanding the metabolic pathway of N-Heptanoylglycine formation and having robust analytical methods are crucial for advancing our knowledge of fatty acid metabolism and related disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Functional Characterisation of Three Glycine N-Acyltransferase Variants and the Effect on Glycine Conjugation to Benzoyl–CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glycine N-acyltransferase - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]

N-Heptanoylglycine-d2: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for N-Heptanoylglycine-d2 and related compounds. A specific Safety Data Sheet (SDS) for N-Heptanoylglycine-d2 was not found in the available literature. Therefore, the information presented herein is based on data for structurally similar molecules and general best practices for handling deuterated compounds. It is imperative that all laboratory work be conducted with appropriate personal protective equipment and under the supervision of trained personnel.

Introduction

N-Heptanoylglycine-d2 is the deuterated form of N-Heptanoylglycine, an acylglycine that serves as a metabolite in various biological systems. Acylglycines are intermediates in the metabolism of amino acids and fatty acids.[1] Deuterated compounds, such as N-Heptanoylglycine-d2, are valuable tools in pharmaceutical research, particularly in studies of drug metabolism and pharmacokinetics (DMPK) due to the deuterium (B1214612) isotope effect, which can slow down metabolic processes.[2] This guide provides a comprehensive overview of the known safety and handling precautions for N-Heptanoylglycine-d2 to ensure its safe use in a research environment.

Compound Identification and Properties

Property	Value	Source
Chemical Name	N-Heptanoylglycine-d2	MedChemExpress
CAS Number	3008541-77-0	MedChemExpress
Molecular Formula	C9H15D2NO3	MedChemExpress
Molecular Weight	189.25 g/mol	MedChemExpress
Appearance	Solid, White to off-white	MedChemExpress
Purity	≥95.0%	MedChemExpress

Toxicological Data

Toxicological Data for N-acetylglycine (NAGly)

Test	Species	Route	Dose	Result	Source
Acute Oral Toxicity	Sprague-Dawley Rats	Oral Gavage	2000 mg/kg of body weight	No mortalities or adverse effects observed.	[4]
Repeated Dose Dietary Exposure (28 days)	Sprague-Dawley Rats	Dietary	Targeted doses of 100, 500, or 1000 mg/kg of body weight/day	No biologically significant or test substance-related differences in body weights, feed consumption, or clinical pathology.	[4]
Genotoxicity (in vitro)	Bacterial tester strains	-	-	No evidence of genotoxicity.	[4]
Genotoxicity (in vivo)	Mice	-	-	No evidence of genotoxicity in bone marrow micronucleus studies.	[4]

No-Observed-Adverse-Effect-Level (NOAEL) for N-acetylglycine [4]

Sex	NOAEL
Male Rats	898.9 mg/kg of body weight/day
Female Rats	989.9 mg/kg of body weight/day

Safe Handling and Storage

The following handling and storage procedures are based on best practices for deuterated compounds and general laboratory safety.

Personal Protective Equipment (PPE)

When handling N-Heptanoylglycine-d2, the following personal protective equipment should be worn:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: Laboratory coat.

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.

General Handling Precautions

• Avoid contact with skin, eyes, and clothing.

• Avoid breathing dust.

• Wash hands thoroughly after handling.

• Keep away from ignition sources.

Storage Conditions

Proper storage is crucial to maintain the integrity and stability of N-Heptanoylglycine-d2.

Condition	Powder	In Solvent	Source
-20°C	3 years	1 month	[5]
4°C	2 years	-	[5]
-80°C	-	6 months	[5]

• Store in a tightly sealed container.[6]

• Protect from light.[6]

• Store in a dry and cool place.

Experimental Protocols

Protocol for Preparation of Stock Solutions

This protocol outlines the general steps for preparing a stock solution from a solid deuterated standard.[7]

• Acclimatization: Before opening, allow the sealed container of N-Heptanoylglycine-d2 to equilibrate to room temperature for at least 30 minutes to prevent moisture condensation.

• Inert Atmosphere: Whenever possible, perform manipulations in a glove box or under a gentle stream of a dry, inert gas (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

• Weighing: Carefully open the container and accurately weigh the desired amount of the standard using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed solid to a volumetric flask. Add a small amount of a suitable high-purity solvent (e.g., methanol, acetonitrile) and swirl to dissolve.

• Dilution: Once dissolved, dilute to the mark with the solvent.

• Mixing: Cap the flask securely and mix the solution thoroughly by inversion.

• Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a PTFE-lined cap. Store the solution under the recommended conditions. It is advisable to prepare smaller aliquots for daily use to avoid repeated warming and cooling of the main stock.

Diagrams

Safe Handling Workflow

Caption: Workflow for the safe handling of N-Heptanoylglycine-d2.

Metabolic Pathway of N-Heptanoylglycine

N-Heptanoylglycine is formed from Heptanoyl-CoA and glycine (B1666218), a reaction catalyzed by glycine N-acyltransferase. This is a detoxification pathway that conjugates acyl-CoA species.[8]

Caption: Biosynthesis of N-Heptanoylglycine.

References

• 1. AGU20 - Overview: Acylglycines, Quantitative, Random, Urine [mayocliniclabs.com]
• 2. Deuterated Compounds [simsonpharma.com]
• 3. salamandra.net [salamandra.net]
• 4. Toxicology studies with N-acetylglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Human Metabolome Database: Showing metabocard for N-Heptanoylglycine (HMDB0013010) [hmdb.ca]

N-Heptanoylglycine-d2: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties, experimental protocols, and biological relevance of N-Heptanoylglycine-d2. This deuterated analog of N-Heptanoylglycine serves as a valuable tool in metabolic research, particularly in studies involving fatty acid metabolism and the diagnosis of certain metabolic disorders.

Core Physical and Chemical Properties

While specific experimental data for N-Heptanoylglycine-d2 is limited, the properties can be largely inferred from its non-deuterated counterpart, N-Heptanoylglycine. The primary difference will be a slight increase in molecular weight due to the presence of two deuterium (B1214612) atoms.

Table 1: Physical and Chemical Properties of N-Heptanoylglycine and N-Heptanoylglycine-d2

Property	N-Heptanoylglycine	N-Heptanoylglycine-d2	Data Source
Molecular Formula	C₉H₁₇NO₃	C₉H₁₅D₂NO₃	[1]
Molecular Weight	187.24 g/mol	189.25 g/mol	[1][2]
Physical Description	Solid	Solid	[2][3]
Color	-	White to off-white	[2]
CAS Number	23783-23-5	3008541-77-0	[1][2]
Storage Temperature	2-8°C	Powder: -20°C (3 years), 4°C (2 years). In solvent: -80°C (6 months), -20°C (1 month)	[1][2]

Table 2: Computed Properties of N-Heptanoylglycine

Property	Value	Source
Water Solubility	1.54 g/L	[4]
logP	1.64	[4]
pKa (Strongest Acidic)	4.1	[4]
pKa (Strongest Basic)	2.13	[4]
Polar Surface Area	69.89 Ų	[4]
Rotatable Bond Count	7	[4]

Experimental Protocols

Synthesis of N-Heptanoylglycine-d2

A plausible synthetic route for N-Heptanoylglycine-d2 involves the acylation of glycine-d2 with heptanoyl chloride.

Objective: To synthesize N-Heptanoylglycine-d2.

Materials:

• Glycine-d2

• Heptanoyl chloride

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Deionized water

Procedure:

• Preparation of Glycine-d2 solution: Dissolve a specific molar equivalent of glycine-d2 in an aqueous solution of sodium hydroxide at 0°C with stirring.

• Acylation Reaction: To the cooled glycine-d2 solution, add a slight molar excess of heptanoyl chloride dropwise while maintaining the temperature at 0°C and vigorously stirring. The pH of the reaction mixture should be maintained in the alkaline range by the dropwise addition of NaOH solution.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, the mixture is acidified with hydrochloric acid to a pH of approximately 2. The aqueous layer is then extracted multiple times with dichloromethane.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude N-Heptanoylglycine-d2. Further purification can be achieved by recrystallization or column chromatography.

Analysis by Mass Spectrometry

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of N-acylglycines in biological matrices.[5][6][7]

Objective: To quantify N-Heptanoylglycine-d2 in a biological sample.

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole)

Sample Preparation (from Urine): [6][8]

• Internal Standard Addition: Add a known amount of a suitable internal standard (e.g., N-Octanoylglycine-13C2) to the urine sample.

• Solid-Phase Extraction (SPE): Acidify the urine sample and apply it to an anion exchange SPE cartridge.

• Washing: Wash the cartridge with deionized water and then with a mild organic solvent (e.g., methanol) to remove interferences.

• Elution: Elute the acylglycines with a stronger organic solvent containing a weak acid (e.g., 5% formic acid in methanol).

• Derivatization (Optional but common for GC-MS): For GC-MS analysis, the eluted sample is dried and derivatized, for instance, by trimethylsilylation, to increase volatility.[9]

• Reconstitution: For LC-MS, the dried eluate is reconstituted in the initial mobile phase.

LC-MS/MS Conditions:

• Column: A reverse-phase column (e.g., C18) suitable for the separation of small polar molecules.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: A typical flow rate for UPLC is between 0.2 and 0.5 mL/min.

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is commonly used for the detection of acylglycines.

• MS/MS Detection: Monitor the specific precursor-to-product ion transitions for N-Heptanoylglycine-d2 and the internal standard in Multiple Reaction Monitoring (MRM) mode.

Analysis by NMR Spectroscopy

¹H and ¹³C NMR spectroscopy can be used for the structural confirmation and quantification of acylglycines in biological fluids.[10][11]

Objective: To confirm the structure of synthesized N-Heptanoylglycine-d2 and analyze its presence in a sample.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation:

• For pure compound: Dissolve the synthesized N-Heptanoylglycine-d2 in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• For biological samples (e.g., urine): Lyophilize the urine sample and reconstitute it in D₂O containing a known concentration of an internal standard (e.g., DSS or TSP).

NMR Acquisition Parameters:

• ¹H NMR: A standard 1D proton experiment with water suppression.

• ¹³C NMR: A proton-decoupled 1D carbon experiment.

• 2D NMR: For complete structural elucidation, 2D experiments such as COSY, HSQC, and HMBC can be performed.

The absence of signals corresponding to the two protons on the glycine (B1666218) alpha-carbon in the ¹H NMR spectrum would confirm the deuteration.

Signaling Pathways and Biological Role

N-Heptanoylglycine is an N-acylglycine, a class of endogenous signaling lipids.[12][13] These molecules are involved in various physiological processes and are considered minor metabolites of fatty acids.[5]

Biosynthesis of N-Acylglycines

The primary pathway for the biosynthesis of N-acylglycines involves the conjugation of a fatty acyl-CoA with glycine, a reaction catalyzed by the enzyme Glycine N-acyltransferase (GLYAT).[4][14]

Caption: Biosynthesis of N-Heptanoylglycine-d2.

Degradation of N-Acylglycines

The degradation of N-acylglycines is primarily carried out by the enzyme Fatty Acid Amide Hydrolase (FAAH), which hydrolyzes the amide bond to release the fatty acid and glycine.[13] FAAH has a broad substrate specificity and is a key regulator of the levels of various fatty acid amides.[15][16]

Caption: Degradation of N-Heptanoylglycine-d2.

Biological Significance

Elevated levels of specific acylglycines in urine and blood are indicative of certain inborn errors of metabolism, particularly fatty acid oxidation disorders.[5] Therefore, the quantification of acylglycines, including N-Heptanoylglycine, is a valuable diagnostic tool. The use of deuterated standards like N-Heptanoylglycine-d2 is crucial for accurate quantification in complex biological matrices by isotope dilution mass spectrometry.[5]

Conclusion

N-Heptanoylglycine-d2 is an important analytical tool for researchers in the fields of metabolomics, clinical diagnostics, and drug development. While detailed experimental data on the deuterated compound itself is sparse, its properties and behavior can be reliably inferred from its well-characterized non-deuterated analog. The provided experimental protocols, based on established methodologies, offer a solid foundation for the synthesis and analysis of this compound. The visualization of its metabolic pathways provides a clear context for its biological significance. Further research into the specific properties and applications of N-Heptanoylglycine-d2 will undoubtedly contribute to a deeper understanding of fatty acid metabolism and related disorders.

References

• 1. scielo.br [scielo.br]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of N-(3-Acyloxyacyl)glycines, Small Molecules with Potential Role in Gut Microbiome-Endocannabinoidome Communication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative analysis of urine acylglycines by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS): Reference intervals and disease specific patterns in individuals with organic acidemias and fatty acid oxidation disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acylglycine Analysis by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. N-acylglycines: gas chromatographic mass spectrometric identification and determination in urine by selected ion monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Detection of acylglycines in urine by 1H and 13C NMR for the diagnosis of inborn metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. N-FATTY ACYLGLYCINES: UNDERAPPRECIATED ENDOCANNABINOID-LIKE FATTY ACID AMIDES? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Glycine N-acyltransferase - Wikipedia [en.wikipedia.org]
• 15. Fatty acid amide hydrolase substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to N-Heptanoylglycine: Discovery, Synthesis, and Biological Significance

A Note on N-Heptanoylglycine-d2: This guide focuses on N-Heptanoylglycine. Extensive searches have yielded no specific information regarding the discovery or history of its deuterated form, N-Heptanoylglycine-d2. This deuterated variant is likely utilized as an internal standard in analytical chemistry for the quantification of N-Heptanoylglycine.

Abstract

N-Heptanoylglycine is an N-acylglycine, a class of endogenous metabolites formed by the conjugation of a fatty acid with the amino acid glycine (B1666218). Initially identified as a minor metabolite, N-Heptanoylglycine has garnered increasing interest as a potential biomarker for certain inborn errors of metabolism, particularly fatty acid oxidation disorders. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and biological role of N-Heptanoylglycine, intended for researchers, scientists, and professionals in drug development. The document details its physicochemical properties, outlines experimental protocols for its synthesis and analysis, and explores its metabolic pathways and potential signaling functions.

Introduction

N-acylglycines are a diverse family of lipid molecules that play various roles in physiological and pathological processes. N-Heptanoylglycine, the amide formed between heptanoic acid and glycine, is a naturally occurring member of this family found in biological fluids such as urine and blood.[1] Its endogenous levels are typically low but can be significantly elevated in individuals with specific genetic disorders affecting fatty acid metabolism.[2] This elevation has positioned N-Heptanoylglycine as a valuable diagnostic marker. Beyond its role in diagnostics, the broader class of N-acylglycines is emerging as a new family of signaling molecules, suggesting that N-Heptanoylglycine may also possess currently uncharacterized biological activities.[3]

Discovery and History

The discovery of N-acylglycines dates back to the early 19th century with the identification of hippuric acid (N-benzoylglycine) as a metabolite in horse urine. However, the specific identification and characterization of endogenous, aliphatic N-acylglycines, including N-Heptanoylglycine, is a more recent development stemming from advancements in analytical techniques like mass spectrometry.

The systematic study of N-acylglycines as markers for metabolic disorders began to gain traction in the latter half of the 20th century. Researchers investigating "inborn errors of metabolism" identified the accumulation of unusual organic acids and their conjugates in the urine of affected patients. N-Heptanoylglycine, along with other medium-chain N-acylglycines, was identified as an abnormal urinary metabolite in patients with disorders of fatty acid β-oxidation. Its presence in urine is indicative of the mitochondrial accumulation of heptanoyl-CoA, a substrate that is then conjugated with glycine in a "detoxification" pathway.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of N-Heptanoylglycine is essential for its synthesis, extraction, and analysis.

Property	Value	Source
Molecular Formula	C₉H₁₇NO₃	[1]
Molecular Weight	187.24 g/mol	[1]
CAS Number	23783-23-5	[4]
Melting Point	98 °C	[5]
Predicted pKa (Acidic)	3.62 - 4.1	[5][6]
Predicted pKa (Basic)	2.13	[6]
Predicted Water Solubility	1.54 - 1.75 g/L	[5][6]
Predicted logP	1.64 - 1.87	[6]
Appearance	White solid	[5]
Purity (Commercial)	>98%	[4]

Biological Significance and Metabolic Pathways

Biosynthesis of N-Heptanoylglycine

N-Heptanoylglycine is synthesized in the mitochondria through the enzymatic conjugation of heptanoyl-CoA and glycine. This reaction is catalyzed by the enzyme glycine N-acyltransferase (GLYAT) .[1] The general reaction is as follows:

Heptanoyl-CoA + Glycine ⇌ N-Heptanoylglycine + CoA

The biosynthesis of N-Heptanoylglycine is primarily a consequence of the accumulation of its precursor, heptanoyl-CoA. In healthy individuals, the concentration of medium-chain acyl-CoAs like heptanoyl-CoA is kept low through their efficient metabolism via the fatty acid β-oxidation pathway.

Role in Fatty Acid Oxidation Disorders

Long-chain fatty acid oxidation disorders (LC-FAODs) are a group of inherited metabolic diseases where the body is unable to properly break down long-chain fatty acids for energy.[7] This leads to an accumulation of fatty acid intermediates. In some of these disorders, the metabolic block can lead to the accumulation of odd-chain fatty acids, which are then metabolized to intermediates like heptanoyl-CoA. To mitigate the toxic effects of accumulating acyl-CoAs, the body utilizes a detoxification pathway involving their conjugation with glycine, leading to the formation and subsequent urinary excretion of N-acylglycines, including N-Heptanoylglycine.[8] Therefore, elevated levels of N-Heptanoylglycine in urine can serve as a key diagnostic biomarker for these conditions.[5]

Potential Signaling Role

While the role of N-Heptanoylglycine as a biomarker is well-established, there is growing evidence that N-acylglycines, in general, may function as signaling molecules.[3] For instance, other N-acylglycines have been shown to be involved in processes such as adipogenesis.[9] The specific signaling pathways and receptors for N-Heptanoylglycine are yet to be fully elucidated, but its structural similarity to other known lipid signaling molecules suggests it may have undiscovered biological functions beyond its role as a metabolic byproduct.

Biosynthesis and Excretion of N-Heptanoylglycine.

Experimental Protocols

Chemical Synthesis of N-Heptanoylglycine

While several methods exist for the synthesis of N-acylglycines, a common and straightforward approach is the acylation of glycine with an activated form of heptanoic acid, such as heptanoyl chloride.

Materials:

• Glycine

• Heptanoyl chloride

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

• Distilled water

• Ice bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution of Glycine: In a round-bottom flask, dissolve glycine (1 equivalent) in a 1 M aqueous solution of NaOH (2 equivalents) with stirring. Cool the flask in an ice bath.

• Acylation: While vigorously stirring the cooled glycine solution, slowly add heptanoyl chloride (1 equivalent) dropwise. Maintain the temperature below 5 °C. The reaction mixture will turn cloudy.

• Reaction Monitoring: Allow the reaction to stir in the ice bath for 1-2 hours, then let it warm to room temperature and stir for an additional 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Acidification: After the reaction is complete, cool the mixture again in an ice bath and acidify to pH 1-2 by the slow addition of concentrated HCl. A white precipitate of N-Heptanoylglycine should form.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the aqueous phase).

• Washing: Wash the combined organic layers with a small amount of brine (saturated NaCl solution).

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure N-Heptanoylglycine as a white solid.

Chemical Synthesis Workflow for N-Heptanoylglycine.

Analysis of N-Heptanoylglycine in Biological Samples by LC-MS/MS

This protocol provides a general framework for the quantification of N-Heptanoylglycine in urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A deuterated internal standard, such as N-Heptanoylglycine-d2 (if available) or a structurally similar deuterated N-acylglycine, is crucial for accurate quantification.

Materials:

• Urine samples

• N-Heptanoylglycine analytical standard

• Deuterated internal standard (e.g., N-Octanoylglycine-d2)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Microcentrifuge tubes

• Autosampler vials

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • Thaw urine samples at room temperature and vortex for 10 seconds.

  • Centrifuge the samples at 4000 x g for 5 minutes to pellet any precipitates.

  • In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of an internal standard working solution (e.g., 1 µM N-Octanoylglycine-d2 in 50% methanol/water).

  • Vortex for 10 seconds.

  • Transfer the mixture to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Methanol with 0.1% formic acid.

    • Gradient: A gradient from low to high organic content (Mobile Phase B) is used to elute the analytes. A typical gradient might be: 0-1 min, 5% B; 1-8 min, 5-95% B; 8-10 min, 95% B; 10-10.1 min, 95-5% B; 10.1-12 min, 5% B.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Specific precursor-to-product ion transitions for N-Heptanoylglycine and the internal standard need to be determined and optimized on the specific instrument. For N-Heptanoylglycine (m/z 186.1 as the [M-H]⁻ ion), a characteristic product ion would be monitored.

• Quantification:

  • A calibration curve is generated using known concentrations of the N-Heptanoylglycine analytical standard spiked into a control matrix (e.g., synthetic urine or a pooled urine sample with low endogenous levels).

  • The concentration of N-Heptanoylglycine in the unknown samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Spectroscopic Data

While a comprehensive set of publicly available, experimentally determined spectra for N-Heptanoylglycine is limited, predicted data and data for structurally similar compounds provide valuable information for its characterization.

Mass Spectrometry

The mass spectrum of N-Heptanoylglycine will show a molecular ion peak corresponding to its molecular weight. In electrospray ionization, this will typically be observed as the protonated molecule [M+H]⁺ at m/z 188.1 or the deprotonated molecule [M-H]⁻ at m/z 186.1.

Predicted Fragmentation Pattern (for [M-H]⁻):

• m/z 186.1: Deprotonated molecular ion.

• m/z 112.1: Loss of the glycine moiety (-74 Da).

• m/z 56.0: A fragment corresponding to the glycine backbone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR and ¹³C NMR chemical shifts for N-Heptanoylglycine are available in various databases. Experimentally, NMR spectra for analytical standards can be obtained from commercial suppliers. The expected ¹H NMR spectrum would show characteristic signals for the heptanoyl chain (a triplet for the terminal methyl group, and multiplets for the methylene (B1212753) groups) and the glycine moiety (a doublet for the α-carbon protons).

Infrared (IR) Spectroscopy

The IR spectrum of N-Heptanoylglycine is predicted to show characteristic absorption bands for:

• O-H stretch (carboxylic acid): A broad band around 3300-2500 cm⁻¹.

• N-H stretch (amide): Around 3300 cm⁻¹.

• C-H stretch (alkane): Around 2950-2850 cm⁻¹.

• C=O stretch (carboxylic acid): Around 1710 cm⁻¹.

• C=O stretch (amide I band): Around 1640 cm⁻¹.

• N-H bend (amide II band): Around 1550 cm⁻¹.

Conclusion

N-Heptanoylglycine, once considered a minor metabolite, is now recognized as a significant biomarker for inborn errors of fatty acid metabolism. Its synthesis, both enzymatically in vivo and chemically in the laboratory, is well-understood. The development of sensitive analytical methods, particularly LC-MS/MS, has been crucial for its detection and quantification in biological samples, aiding in the diagnosis and monitoring of metabolic disorders. While its role as a biomarker is clear, future research is needed to fully elucidate its potential functions as a signaling molecule and its broader implications in human health and disease. The information and protocols provided in this guide serve as a valuable resource for researchers and clinicians working with this and other related N-acylglycines.

References

• 1. N-Heptanoylglycine | C9H17NO3 | CID 10932172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hmdb.ca [hmdb.ca]
• 3. Buy N-Heptanoylglycine | 23783-23-5 [smolecule.com]
• 4. larodan.com [larodan.com]
• 5. Human Metabolome Database: Showing metabocard for N-Heptanoylglycine (HMDB0013010) [hmdb.ca]
• 6. A Sensitive SPE-LC-MS/MS Method for Determination of Selected Veterinary Drugs and Other Organic Contaminants in Human Urine: Development, Validation, and Application Study [mdpi.com]
• 7. US4918222A - Process for synthesis of N-acetylglycine - Google Patents [patents.google.com]
• 8. N-Heptanoylglycine analytical standard 23783-23-5 [sigmaaldrich.com]
• 9. N-Oleoyl glycine, a lipoamino acid, stimulates adipogenesis associated with activation of CB1 receptor and Akt signaling pathway in 3T3-L1 adipocyte - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for N-Heptanoylglycine-d2 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acylglycines are a class of endogenous metabolites formed from the conjugation of fatty acids with glycine.[1] Under normal physiological conditions, they are present at low levels. However, in individuals with certain inborn errors of metabolism, such as medium-chain acyl-CoA dehydrogenase (MCAD) deficiency, the concentrations of specific N-acylglycines, including N-heptanoylglycine, can be significantly elevated in biological fluids like urine and plasma.[2][3] The accurate quantification of these biomarkers is crucial for the diagnosis, monitoring, and understanding of these metabolic disorders.[1][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the quantitative analysis of endogenous small molecules due to its high sensitivity, specificity, and throughput.[1][5] A key element for achieving accurate and precise quantification with LC-MS/MS is the use of a stable isotope-labeled internal standard (SIL-IS).[5][6] N-Heptanoylglycine-d2, a deuterated analog of N-heptanoylglycine, serves as an ideal internal standard for this purpose. Its physicochemical properties are nearly identical to the endogenous analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[5] The mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, thereby correcting for matrix effects, extraction losses, and variations in instrument response.[5][7]

These application notes provide a comprehensive guide to the use of N-Heptanoylglycine-d2 as an internal standard for the quantitative analysis of N-heptanoylglycine in biological matrices.

Signaling Pathways and Metabolic Context

N-heptanoylglycine is formed when there is an accumulation of heptanoyl-CoA, a medium-chain acyl-CoA. This accumulation is often a result of a blockage in the fatty acid β-oxidation pathway, as seen in MCAD deficiency. The body then utilizes an alternative detoxification pathway by conjugating the excess acyl-CoA with glycine.

Metabolic pathway of N-Heptanoylglycine formation in MCAD deficiency.

Experimental Protocols

The following protocols provide a general framework for the quantification of N-heptanoylglycine in urine and plasma samples using N-Heptanoylglycine-d2 as an internal standard. Method optimization and validation are recommended for specific laboratory settings and instrumentation.

Materials and Reagents

• N-Heptanoylglycine analytical standard

• N-Heptanoylglycine-d2 internal standard

• LC-MS grade water

• LC-MS grade acetonitrile (B52724)

• LC-MS grade methanol

• Formic acid

• Ammonium (B1175870) acetate (B1210297)

• Microcentrifuge tubes

• Autosampler vials

Sample Preparation

Urine Samples:

A "dilute-and-shoot" approach is often sufficient for urine samples.[1]

• Thaw frozen urine samples at room temperature and vortex for 10 seconds.

• Centrifuge at 4,000 x g for 5 minutes to pellet any precipitate.[1]

• In a clean microcentrifuge tube, combine 50 µL of urine supernatant with 450 µL of the internal standard working solution (N-Heptanoylglycine-d2 in 50% methanol/water).[1]

• Vortex for 10 seconds.

• Transfer the mixture to an autosampler vial for LC-MS/MS analysis.[1]

Plasma Samples:

Protein precipitation is required for plasma samples to remove larger molecules that can interfere with the analysis.[1]

• Thaw frozen plasma samples on ice and vortex for 10 seconds.

• In a clean microcentrifuge tube, add 50 µL of plasma.

• Add 200 µL of ice-cold acetonitrile containing the internal standard (N-Heptanoylglycine-d2).[1]

• Vortex vigorously for 30 seconds to precipitate proteins.[1]

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[1]

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[1]

Workflow for urine and plasma sample preparation.

LC-MS/MS Conditions

The following are typical starting conditions for the analysis of N-heptanoylglycine.

Parameter	Recommended Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid or 13 mM ammonium acetate and 1% formic acid[8]
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.4 mL/min
Injection Volume	5-10 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Mode
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
N-Heptanoylglycine	188.1	74.0
N-Heptanoylglycine-d2	190.1	74.0

Note: The exact m/z values for precursor and product ions should be optimized by direct infusion of the analytical standards.

Quantitative Data

A validated LC-MS/MS method for N-heptanoylglycine using N-Heptanoylglycine-d2 as an internal standard should exhibit excellent performance characteristics. The following table summarizes expected performance data based on similar acylglycine assays.

Parameter	Typical Performance
Linearity (r²)	> 0.99
Concentration Range	0.1 - 100 µM
Lower Limit of Quantification (LLOQ)	0.1 µM
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	± 15%
Recovery	> 85%

Data Analysis

Quantification is based on the peak area ratio of the analyte (N-heptanoylglycine) to the internal standard (N-Heptanoylglycine-d2).[1] A calibration curve is constructed by plotting the peak area ratios against the known concentrations of the standards using a linear regression with appropriate weighting (e.g., 1/x).[1]

Data analysis workflow for quantification.

Conclusion

N-Heptanoylglycine-d2 is an essential tool for the accurate and precise quantification of N-heptanoylglycine in biological matrices. The use of a stable isotope-labeled internal standard is critical for mitigating analytical variability, thereby ensuring high-quality, reliable data in clinical research and drug development. The protocols and information presented here provide a solid foundation for the development and implementation of robust analytical methods for the study of metabolic disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Medium-chain acyl-CoA dehydrogenase deficiency. Diagnosis by stable-isotope dilution measurement of urinary n-hexanoylglycine and 3-phenylpropionylglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Medium-Chain Acyl-CoA Dehydrogenase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Quantitative analysis of urine acylglycines by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS): Reference intervals and disease specific patterns in individuals with organic acidemias and fatty acid oxidation disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. texilajournal.com [texilajournal.com]
• 8. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of N-Heptanoylglycine in Human Plasma and Urine by LC-MS/MS

Introduction

N-acylglycines are a class of metabolites formed by the conjugation of an acyl-CoA with glycine (B1666218), a reaction catalyzed by the enzyme glycine N-acyltransferase.[1][2] Under normal physiological conditions, these compounds are present at low levels in biological fluids such as plasma and urine.[1] However, elevated concentrations of specific N-acylglycines can serve as important biomarkers for inborn errors of metabolism, particularly fatty acid oxidation disorders.[1][3] N-Heptanoylglycine, an acylglycine with a seven-carbon fatty acid chain, is one such biomarker.[1] Accurate and sensitive quantification of N-Heptanoylglycine is crucial for the clinical research and diagnosis of these metabolic disorders.

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Heptanoylglycine in human plasma and urine. The method utilizes a stable isotope-labeled internal standard, N-Heptanoylglycine-d2, to ensure high accuracy and precision by correcting for matrix effects and variations during sample processing. The protocol employs a simple sample preparation procedure followed by rapid chromatographic separation and detection using multiple reaction monitoring (MRM).

Materials and Methods

Reagents and Chemicals

• N-Heptanoylglycine analytical standard (≥98.0% purity)

• N-Heptanoylglycine-d2 (internal standard, ISTD)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma and urine (drug-free)

Instrumentation

• Liquid Chromatograph: Shimadzu Prominence HPLC system or equivalent

• Mass Spectrometer: Sciex 6500 QTRAP or equivalent triple quadrupole mass spectrometer

• Analytical Column: Waters Acquity UPLC BEH C18 column (100 mm × 2.1 mm, 1.7 µm particle size) or equivalent

Sample Preparation

• Plasma: A protein precipitation method is used. To 50 µL of plasma, 200 µL of ice-cold acetonitrile containing the internal standard (N-Heptanoylglycine-d2 at 1 µM) is added. The mixture is vortexed vigorously for 30 seconds to precipitate proteins and then centrifuged at 14,000 x g for 10 minutes at 4°C. The supernatant is transferred to an autosampler vial for analysis.

• Urine: A "dilute-and-shoot" method is employed. Urine samples are thawed and vortexed. After centrifugation at 4,000 x g for 5 minutes, 50 µL of the supernatant is mixed with 450 µL of a 50% methanol/water solution containing the internal standard (N-Heptanoylglycine-d2 at 1 µM). The mixture is vortexed and transferred to an autosampler vial.

LC-MS/MS Conditions

The chromatographic and mass spectrometric conditions are summarized in the tables below.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Waters Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 5 min, hold at 95% B for 2 min, return to 5% B

Table 2: Mass Spectrometry Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	550°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Medium
GS1 and GS2	50 psi
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The MRM transitions for N-Heptanoylglycine and its internal standard are provided in Table 3. The product ion at m/z 76.1 corresponds to the neutral loss of the heptanoyl group, leaving the glycine fragment. For the deuterated standard, this fragment appears at m/z 78.1.

Table 3: MRM Transitions for N-Heptanoylglycine and ISTD

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Heptanoylglycine	188.2	76.1	50	18
N-Heptanoylglycine-d2	190.2	78.1	50	18

Method Validation

The method was validated for linearity, precision, accuracy, and lower limit of quantification (LLOQ) in both human plasma and urine.

• Linearity: Calibration curves were constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration. The method demonstrated excellent linearity over a concentration range of 0.1 to 100 µM with a correlation coefficient (r²) greater than 0.99.

• Precision and Accuracy: The intra- and inter-day precision and accuracy were evaluated at three quality control (QC) levels (low, medium, and high). The precision (%CV) was within 15%, and the accuracy (% bias) was within ±15%.

• LLOQ: The lower limit of quantification was established at 0.1 µM, with a signal-to-noise ratio greater than 10.

Table 4: Summary of Quantitative Validation Data

Parameter	Result
Linearity (r²)	> 0.99
Concentration Range	0.1 - 100 µM
LLOQ	0.1 µM
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Intra-day Accuracy (% Bias)	± 15%
Inter-day Accuracy (% Bias)	± 15%

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Controls

• Prepare a 1 mg/mL stock solution of N-Heptanoylglycine in methanol.

• Prepare a working stock solution of 100 µM by diluting the stock solution.

• Generate a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µM) by serial dilution of the working stock solution in drug-free plasma or urine.

• Prepare quality control samples at low, medium, and high concentrations in a similar manner.

Protocol 2: Plasma Sample Preparation

• Label microcentrifuge tubes for each sample, standard, and QC.

• Add 50 µL of the respective sample, standard, or QC to each tube.

• Add 200 µL of ice-cold acetonitrile containing 1 µM N-Heptanoylglycine-d2 to each tube.

• Vortex each tube vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject 10 µL onto the LC-MS/MS system.

Protocol 3: Urine Sample Preparation

• Thaw urine samples to room temperature and vortex.

• Centrifuge at 4,000 x g for 5 minutes.

• In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of 50% methanol/water containing 1 µM N-Heptanoylglycine-d2.

• Vortex for 10 seconds.

• Transfer the mixture to an autosampler vial.

• Inject 10 µL onto the LC-MS/MS system.

Visualizations

Caption: Biosynthesis pathway of N-Heptanoylglycine.

Caption: Experimental workflow for N-Heptanoylglycine quantification.

Conclusion

The LC-MS/MS method described provides a reliable, sensitive, and specific tool for the quantitative analysis of N-Heptanoylglycine in human plasma and urine. The use of a stable isotope-labeled internal standard ensures high accuracy and precision. This protocol is well-suited for applications in clinical research for the study of inborn errors of metabolism and in pharmaceutical development for monitoring metabolic pathways.

References

• 1. N-Heptanoylglycine analytical standard 23783-23-5 [sigmaaldrich.com]
• 2. Human Metabolome Database: Showing metabocard for N-Heptanoylglycine (HMDB0013010) [hmdb.ca]
• 3. Buy N-Heptanoylglycine | 23783-23-5 [smolecule.com]

Application Notes and Protocols for N-Heptanoylglycine-d2 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Heptanoylglycine is an N-acylglycine, a class of endogenous signaling molecules involved in fatty acid metabolism.[1][2][3][4][5][6] The deuterated form, N-Heptanoylglycine-d2, serves as a stable isotope tracer for metabolic flux analysis, allowing researchers to track the uptake, metabolism, and downstream fate of heptanoate (B1214049) and glycine (B1666218) moieties within cultured cells. These studies are particularly relevant for investigating fatty acid oxidation (FAO) disorders, where the metabolism of fatty acids is impaired.[7][8][9][10][11] This document provides detailed protocols for the application of N-Heptanoylglycine-d2 in cell culture experiments, focusing on metabolic tracing studies in models of FAO disorders.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C9H15D2NO3	[12] (modified for d2)
Molecular Weight	189.25 g/mol	[12] (modified for d2)
Appearance	Solid	[12]
CAS Number	23783-23-5 (non-deuterated)	[12]

Mechanism of Action and Metabolic Fate

N-Heptanoylglycine is biosynthesized from heptanoyl-CoA and glycine.[1][2][4] When N-Heptanoylglycine-d2 is introduced to cell culture, it can be taken up by cells and enter metabolic pathways. The primary metabolic fate is expected to be hydrolysis back into heptanoate-d2 and glycine, catalyzed by enzymes such as fatty acid amide hydrolase (FAAH).[4] The released heptanoate-d2 can then undergo mitochondrial β-oxidation. By tracking the incorporation of deuterium (B1214612) into downstream metabolites, researchers can quantify the flux through these pathways. Some N-acyl amino acids have also been shown to act as mitochondrial uncouplers, which could be an additional area of investigation.[13]

Caption: Cellular uptake and metabolism of N-Heptanoylglycine-d2.

Experimental Protocols

Cell Culture Models for Fatty Acid Oxidation Disorders

Patient-derived fibroblasts are a common and relevant cell model for studying FAO disorders.[10][11] These cells can be cultured using standard techniques and exhibit the specific enzyme deficiencies found in the patients. Other cell lines, such as HepG2 (human hepatoma) or C2C12 (mouse myoblasts), can also be used to study general aspects of fatty acid metabolism.

Protocol 1: Preparation of N-Heptanoylglycine-d2 Stock Solution

Materials:

• N-Heptanoylglycine-d2 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, DNase/RNase-free microcentrifuge tubes

Procedure:

• Calculate the amount of N-Heptanoylglycine-d2 required to prepare a 10 mM stock solution.

• Weigh the N-Heptanoylglycine-d2 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve a final concentration of 10 mM.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Metabolic Labeling of Cultured Cells

Materials:

• Cultured cells (e.g., patient-derived fibroblasts)

• Complete cell culture medium

• Serum-free cell culture medium

• N-Heptanoylglycine-d2 stock solution (10 mM)

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells in appropriate culture vessels (e.g., 6-well plates) and grow to 70-80% confluency.

• Aspirate the complete medium and wash the cells once with PBS.

• Add serum-free medium to the cells and incubate for 2-4 hours to deplete endogenous fatty acids.

• Prepare the labeling medium by diluting the N-Heptanoylglycine-d2 stock solution in serum-free medium to the desired final concentration (e.g., 10-100 µM).

• Remove the serum-free medium and add the labeling medium to the cells.

• Incubate the cells for the desired time period (e.g., 2, 6, 12, or 24 hours).

• After incubation, aspirate the labeling medium and wash the cells twice with ice-cold PBS.

• Proceed immediately to metabolite extraction.

Caption: Experimental workflow for metabolic labeling.

Protocol 3: Metabolite Extraction and Analysis

Materials:

• Labeled cells

• Ice-cold 80% methanol (B129727)

• Cell scraper

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Place the culture plate on ice and add 1 mL of ice-cold 80% methanol to each well.

• Scrape the cells from the bottom of the well and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Vortex the tubes vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant (containing the metabolites) to a new tube.

• Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

• Resuspend the dried metabolites in a suitable solvent for analysis by mass spectrometry (MS).

Data Presentation

The following table presents illustrative quantitative data that could be obtained from a metabolic tracing experiment using N-Heptanoylglycine-d2 in control and FAO-deficient fibroblasts.

Metabolite	Control Fibroblasts (Relative Abundance of d2-labeled species)	FAO-deficient Fibroblasts (Relative Abundance of d2-labeled species)
Intracellular Heptanoate-d2	++++	++++
C5-Acylcarnitine-d2	+++	+
C3-Acylcarnitine-d2	++	+/-
Acetyl-CoA-d1	+	-
This data is illustrative and intended to demonstrate the expected trends in a metabolic tracing experiment. Actual results may vary.

Potential Signaling Pathways for Investigation

The metabolism of N-Heptanoylglycine-d2 is intrinsically linked to mitochondrial function. Therefore, investigating the impact of this compound on mitochondrial health and signaling is a key area of research.

Caption: Potential signaling pathways affected by N-Heptanoylglycine.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 4. N-FATTY ACYLGLYCINES: UNDERAPPRECIATED ENDOCANNABINOID-LIKE FATTY ACID AMIDES? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes | Semantic Scholar [semanticscholar.org]
• 7. m.youtube.com [m.youtube.com]
• 8. academic.oup.com [academic.oup.com]
• 9. A Review of Fatty Acid Oxidation Disorder Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mayocliniclabs.com [mayocliniclabs.com]
• 12. N-Heptanoylglycine | C9H17NO3 | CID 10932172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Adverse bioenergetic effects of N-acyl amino acids in human adipocytes overshadow beneficial mitochondrial uncoupling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Heptanoylglycine-d2 in Fatty Acid Oxidation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acid oxidation (FAO) is a critical metabolic pathway for energy production. Disorders in FAO can lead to severe cellular dysfunction and disease. The use of stable isotope-labeled compounds as tracers is a powerful technique to study the dynamics of metabolic pathways in vivo and in vitro.[1][2] N-Heptanoylglycine-d2 is a deuterated analog of N-Heptanoylglycine, an acylglycine that serves as a metabolite of heptanoate.[3][4] Heptanoate is an odd-chain fatty acid, and its metabolism is of particular interest in the context of FAO disorders, where the administration of triheptanoin (B1683035) (a triglyceride of heptanoate) is a therapeutic strategy.[5][6][7]

These application notes provide a comprehensive overview of the use of N-Heptanoylglycine-d2 as a tracer to investigate the metabolism of medium-chain fatty acids and to assess the efficacy of therapeutic interventions for FAO disorders.

Principle of Application

N-Heptanoylglycine-d2 is introduced into a biological system (cell culture or animal model) as a tracer. The deuterium (B1214612) label allows for the distinction between the exogenously supplied tracer and endogenous, unlabeled metabolites. By tracking the appearance of the deuterium label in downstream metabolites using mass spectrometry, researchers can elucidate the kinetics and flux through specific metabolic pathways.

The core principle relies on the enzymatic activity of Glycine (B1666218) N-acyltransferase (GLYAT) and related enzymes, which catalyze the conjugation of acyl-CoAs with glycine.[3][8][9][10][11] In the context of FAO disorders, where the oxidation of certain fatty acids is impaired, the pattern of labeled acylglycine accumulation can provide diagnostic insights and measure the response to therapies.[12][13][14][15]

Key Applications

• Probing Medium-Chain Fatty Acid Metabolism: Tracing the metabolic fate of heptanoate, a seven-carbon fatty acid, through β-oxidation and its entry into the tricarboxylic acid (TCA) cycle.

• Diagnosing and Monitoring FAO Disorders: Elevated levels of specific acylglycines are biomarkers for various FAO disorders.[3][11] Using a labeled tracer can provide a dynamic assessment of pathway impairment.

• Evaluating Therapeutic Efficacy: Assessing the metabolic impact of drugs or dietary interventions, such as triheptanoin, on fatty acid metabolism.[5][6][7]

• Investigating Glycine Conjugation Pathways: Studying the activity and substrate specificity of Glycine N-acyltransferase enzymes in various tissues and disease states.[8][9][10]

Quantitative Data Summary

The following tables represent hypothetical data from tracer studies using N-Heptanoylglycine-d2 to illustrate its application in assessing a hypothetical FAO disorder and the effect of a therapeutic agent.

Table 1: Plasma Metabolite Concentrations Following N-Heptanoylglycine-d2 Administration in a Mouse Model of FAO Disorder

Metabolite	Control Group (pmol/mL)	FAO Disorder Group (pmol/mL)	Treated FAO Disorder Group (pmol/mL)
N-Heptanoylglycine-d2	150.5 ± 12.3	450.2 ± 35.1	225.8 ± 20.7
Heptanoyl-carnitine-d2	75.3 ± 8.1	25.1 ± 4.5	55.9 ± 6.3
Acetyl-CoA-d2 (from liver)	50.2 ± 5.6	10.7 ± 2.1	35.4 ± 4.8
Propionyl-CoA-d2 (from liver)	48.9 ± 5.2	9.8 ± 1.9	33.1 ± 4.5

Table 2: Urinary Excretion of Labeled Metabolites Over 24 Hours

Metabolite	Control Group (nmol/24h)	FAO Disorder Group (nmol/24h)	Treated FAO Disorder Group (nmol/24h)
N-Heptanoylglycine-d2	25.6 ± 3.1	150.8 ± 15.2	70.3 ± 8.9
Deuterated ketone bodies	120.4 ± 11.5	30.1 ± 5.3	95.7 ± 10.2

Experimental Protocols

Protocol 1: In Vitro Fatty Acid Oxidation Assay in Cultured Fibroblasts

This protocol describes the use of N-Heptanoylglycine-d2 to assess medium-chain fatty acid metabolism in cultured fibroblasts from patients with a suspected FAO disorder.

Materials:

• N-Heptanoylglycine-d2

• Cultured human fibroblasts (patient and control lines)

• DMEM media with and without glucose and serum

• Bovine Serum Albumin (BSA), fatty acid-free

• LC-MS/MS system

Procedure:

• Cell Culture: Plate fibroblasts in 6-well plates and grow to 80-90% confluency.

• Starvation: Wash cells with PBS and incubate in glucose-free and serum-free DMEM for 2 hours to stimulate fatty acid oxidation.

• Tracer Incubation: Prepare a 100 µM solution of N-Heptanoylglycine-d2 complexed with fatty acid-free BSA in serum-free DMEM. Remove starvation media and add the tracer-containing media to the cells. Incubate for 4 hours.

• Metabolite Extraction:

  • Aspirate the media.

  • Wash cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol (B129727) to each well.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex vigorously and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant containing the metabolites.

• Sample Analysis: Analyze the extracted metabolites by LC-MS/MS to quantify N-Heptanoylglycine-d2 and its downstream labeled products (e.g., deuterated acetyl-CoA and propionyl-CoA after appropriate derivatization).

Protocol 2: In Vivo Tracer Study in a Mouse Model

This protocol outlines an in vivo experiment to evaluate the metabolism of N-Heptanoylglycine-d2 in a mouse model of an FAO disorder.

Materials:

• N-Heptanoylglycine-d2

• Mouse model of a specific FAO disorder and wild-type controls

• Vehicle for oral gavage (e.g., corn oil)

• Metabolic cages for urine collection

• Blood collection supplies (e.g., heparinized capillaries)

• LC-MS/MS system

Procedure:

• Animal Acclimation: Acclimate mice to individual metabolic cages for 48 hours. Provide free access to food and water.

• Fasting: Fast the mice for 4 hours prior to tracer administration.

• Tracer Administration: Administer a single oral gavage of N-Heptanoylglycine-d2 (e.g., 10 mg/kg body weight) dissolved in the vehicle.

• Sample Collection:

  • Blood: Collect blood samples via tail vein at 0, 30, 60, 120, and 240 minutes post-administration. Process to obtain plasma.

  • Urine: Collect urine over a 24-hour period.

  • Tissue: At the end of the experiment (e.g., 4 hours), euthanize the mice and harvest tissues of interest (e.g., liver, muscle). Immediately freeze tissues in liquid nitrogen.

• Metabolite Extraction:

  • Plasma and Urine: Precipitate proteins with methanol, centrifuge, and collect the supernatant.

  • Tissues: Homogenize frozen tissues in a methanol/water solution, followed by chloroform (B151607) extraction to separate polar metabolites.

• Sample Analysis: Use LC-MS/MS to quantify the concentration of N-Heptanoylglycine-d2 and its labeled metabolites in plasma, urine, and tissue extracts.

Visualizations

Caption: Metabolic fate of N-Heptanoylglycine-d2.

Caption: Experimental workflows for FAO studies.

References

• 1. Glycine N-acyltransferase-like 3 is responsible for long-chain N-acylglycine formation in N18TG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 3. Human Metabolome Database: Showing metabocard for N-Heptanoylglycine (HMDB0013010) [hmdb.ca]
• 4. N-Heptanoylglycine | C9H17NO3 | CID 10932172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Population Pharmacokinetics of Heptanoate in Healthy Subjects and Patients With Long‐Chain Fatty Acid Oxidation Disorders Treated With Triheptanoin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diagnosis and Clinical Management of Long-chain Fatty-acid Oxidation Disorders: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diagnosis and Clinical Management of Long-chain Fatty-acid Oxidation Disorders: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of glycine N-acyltransferase-like 2 (GLYATL2) as a transferase that produces N-acyl glycines in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The human bile acid-CoA:amino acid N-acyltransferase functions in the conjugation of fatty acids to glycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Glycine conjugation: importance in metabolism, the role of glycine N-acyltransferase, and factors that influence interindividual variation | Semantic Scholar [semanticscholar.org]
• 11. N-Heptanoylglycine analytical standard | 23783-23-5 [sigmaaldrich.com]
• 12. N-FATTY ACYLGLYCINES: UNDERAPPRECIATED ENDOCANNABINOID-LIKE FATTY ACID AMIDES? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Detection of acylglycines in urine by 1H and 13C NMR for the diagnosis of inborn metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Comparison of urinary acylglycines and acylcarnitines as diagnostic markers of medium-chain acyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Stable Isotope Labeling with N-Heptanoylglycine-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique used in quantitative analysis, allowing for the precise measurement of endogenous molecules in complex biological matrices. N-Heptanoylglycine-d2 is a deuterated analog of N-Heptanoylglycine, an acylglycine that serves as a biomarker for certain metabolic disorders. This document provides detailed application notes and protocols for the use of N-Heptanoylglycine-d2 as an internal standard in stable isotope dilution mass spectrometry assays.

N-Heptanoylglycine is a metabolite that can accumulate in individuals with inherited metabolic disorders affecting fatty acid β-oxidation, such as Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency. Quantitative analysis of N-Heptanoylglycine in biological fluids like urine and plasma is crucial for the diagnosis and monitoring of these conditions. The use of a stable isotope-labeled internal standard like N-Heptanoylglycine-d2 is essential for accurate and precise quantification, as it co-elutes with the analyte of interest and experiences similar matrix effects and ionization suppression during mass spectrometry analysis.

Principle of the Method

The core of this application is the stable isotope dilution method coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A known amount of N-Heptanoylglycine-d2 is spiked into a biological sample. This "internal standard" is chemically identical to the endogenous N-Heptanoylglycine (the "analyte") but has a different mass due to the presence of deuterium (B1214612) atoms.

During sample preparation, the analyte and the internal standard are extracted and processed together. Upon injection into the LC-MS/MS system, the analyte and internal standard are separated from other sample components by liquid chromatography and then detected by the mass spectrometer. The mass spectrometer is set to monitor specific mass-to-charge (m/z) transitions for both the analyte and the internal standard. By comparing the peak area ratio of the analyte to the internal standard, the concentration of the endogenous N-Heptanoylglycine in the original sample can be accurately calculated.

Applications

The primary application of N-Heptanoylglycine-d2 is in clinical diagnostics and biomedical research for the quantitative analysis of N-Heptanoylglycine. Key applications include:

• Diagnosis of Inborn Errors of Metabolism: Specifically, for the diagnosis and monitoring of MCAD deficiency and other disorders of fatty acid oxidation where medium-chain acylglycines accumulate.

• Biomarker Validation: Establishing and validating N-Heptanoylglycine as a biomarker for metabolic diseases.

• Drug Development: In preclinical and clinical studies to assess the effect of therapeutic interventions on fatty acid metabolism.

• Metabolic Research: To study the pathways of fatty acid metabolism and the role of acylglycines in cellular physiology and pathophysiology.

Quantitative Data

The following table summarizes representative quantitative data for acylglycines in urine, highlighting the typical differences observed between healthy individuals and those with MCAD deficiency. Note that concentrations can vary based on age, diet, and clinical status.

Analyte	Matrix	Population	Concentration Range (µmol/mmol creatinine)	Reference
Hexanoylglycine	Urine	Healthy Controls	< 2	[1]
MCAD Deficiency (asymptomatic)	3 - 170	[1]
MCAD Deficiency (acute)	20 - 600	[1]
N-Heptanoylglycine	Urine	Healthy Controls	Typically low to undetectable
MCAD Deficiency	Significantly elevated

Experimental Protocols

Protocol 1: Quantification of N-Heptanoylglycine in Human Urine by LC-MS/MS

This protocol describes a method for the quantitative analysis of N-Heptanoylglycine in human urine using N-Heptanoylglycine-d2 as an internal standard.

1. Materials and Reagents

• N-Heptanoylglycine analytical standard

• N-Heptanoylglycine-d2 internal standard

• LC-MS grade water

• LC-MS grade acetonitrile

• Formic acid

• Human urine samples (patient and control)

• Microcentrifuge tubes

• Pipettes and tips

• LC-MS/MS system (e.g., Triple Quadrupole)

2. Sample Preparation

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• Centrifuge the urine samples at 10,000 x g for 5 minutes to pellet any particulate matter.

• In a clean microcentrifuge tube, add 90 µL of the urine supernatant.

• Add 10 µL of the internal standard working solution (N-Heptanoylglycine-d2 in a suitable solvent like methanol (B129727) or water) to each urine sample. The final concentration of the internal standard should be chosen based on the expected range of the analyte and instrument sensitivity.

• Vortex the mixture for 10 seconds.

• Dilute the sample with 900 µL of LC-MS grade water containing 0.1% formic acid.

• Vortex again and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: Linear gradient to 95% B

  • 5-7 min: Hold at 95% B

  • 7.1-10 min: Return to 5% B and equilibrate

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • The exact m/z transitions for N-Heptanoylglycine and N-Heptanoylglycine-d2 need to be determined by direct infusion of the analytical standards. The precursor ion will be the [M+H]+ ion, and the product ions will be characteristic fragments.

  • Hypothetical MRM Transitions (to be optimized):

    • N-Heptanoylglycine (C9H17NO3, MW: 187.24): Precursor [M+H]+ m/z 188.1 -> Product m/z (e.g., fragment corresponding to the loss of water or glycine (B1666218) moiety).

    • N-Heptanoylglycine-d2: Precursor [M+H]+ m/z 190.1 -> Product m/z (corresponding fragment).

4. Data Analysis

• Integrate the peak areas for the specified MRM transitions of both N-Heptanoylglycine and N-Heptanoylglycine-d2.

• Calculate the peak area ratio of the analyte to the internal standard for each sample.

• Generate a calibration curve by plotting the peak area ratio versus the concentration of the analyte for a series of calibration standards.

• Determine the concentration of N-Heptanoylglycine in the unknown samples by interpolating their peak area ratios from the calibration curve.

• Normalize the final concentration to urinary creatinine (B1669602) levels to account for variations in urine dilution.

Visualizations

Signaling Pathway: Fatty Acid β-Oxidation and Acylglycine Formation

Caption: Fatty acid β-oxidation pathway and the formation of N-Heptanoylglycine in MCAD deficiency.

Experimental Workflow: Stable Isotope Dilution LC-MS/MS

Caption: General workflow for the quantification of N-Heptanoylglycine using stable isotope dilution LC-MS/MS.

References

• 1. scispace.com [scispace.com]

Application Notes and Protocols for the Analysis of N-Heptanoylglycine-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Heptanoylglycine is an acylglycine that serves as a biomarker for certain inborn errors of metabolism, particularly fatty acid oxidation disorders. Its accurate quantification in biological matrices is crucial for clinical diagnostics and research. N-Heptanoylglycine-d2 is a stable isotope-labeled internal standard used to improve the accuracy and precision of these quantitative analyses by correcting for matrix effects and variability in sample processing.

This document provides detailed application notes and protocols for the sample preparation and analysis of N-Heptanoylglycine-d2 and its endogenous, non-labeled counterpart in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of N-Heptanoylglycine

N-Heptanoylglycine is formed in the mitochondria through the conjugation of heptanoyl-CoA, a metabolite of heptanoic acid (a medium-chain fatty acid), with the amino acid glycine (B1666218). This reaction is catalyzed by the enzyme Glycine N-acyltransferase (GLYAT). The formation of N-acylglycines is a mechanism to detoxify acyl-CoA intermediates that can accumulate in various metabolic disorders.

Biosynthesis of N-Heptanoylglycine

Sample Preparation Techniques

The choice of sample preparation technique is critical for accurate and reproducible quantification of N-Heptanoylglycine. The three most common methods are Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT). The selection of the optimal method depends on the sample matrix (e.g., plasma, urine), the required level of cleanup, and throughput needs.

Below is a general comparison of these techniques. It is important to note that the recovery and matrix effect values are illustrative and can vary significantly depending on the specific protocol, matrix, and analyte concentration.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Principle	Analyte is retained on a solid sorbent and eluted with a solvent.	Analyte is partitioned between two immiscible liquid phases.	Proteins are precipitated out of solution, leaving the analyte in the supernatant.
Selectivity	High	Moderate to High	Low
Recovery	Good to Excellent (typically >80%)	Variable (can be >90% with optimization)	Good (typically >90%)
Matrix Effect	Low	Moderate	High
Throughput	Moderate (can be automated)	Low to Moderate	High
Cost per Sample	High	Moderate	Low

Experimental Protocols

Internal Standard: For all protocols, N-Heptanoylglycine-d2 should be used as the internal standard (IS). A stock solution of the IS should be prepared in a suitable solvent (e.g., methanol) and added to the sample at the beginning of the extraction process.

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is recommended for applications requiring high sensitivity and low matrix effects. Anion exchange SPE is particularly effective for acidic analytes like N-acylglycines.

Solid-Phase Extraction (SPE) Workflow

Materials:

• Anion exchange SPE cartridges (e.g., Strata-X-A)

• Plasma samples

• N-Heptanoylglycine-d2 internal standard solution

• Methanol (B129727)

• Deionized water

• Elution solvent (e.g., 5% formic acid in methanol)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add a known amount of N-Heptanoylglycine-d2 internal standard.

• Vortex for 10 seconds.

• Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of deionized water, followed by 1 mL of methanol.

• Elute the analyte with 1 mL of elution solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial LC mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Urine Samples

LLE is a cost-effective method suitable for urine samples where the protein content is low.

Liquid-Liquid Extraction (LLE) Workflow

Materials:

• Urine samples

• N-Heptanoylglycine-d2 internal standard solution

• Extraction solvent (e.g., ethyl acetate)

• Acid (e.g., 1 M HCl)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw urine samples at room temperature and vortex.

• Centrifuge at 4000 x g for 5 minutes to pellet any debris.

• To 100 µL of urine supernatant, add the N-Heptanoylglycine-d2 internal standard.

• Acidify the sample to pH 2-3 with 1 M HCl.

• Add 500 µL of ethyl acetate.

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial LC mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Protein Precipitation (PPT) for Plasma Samples

PPT is a rapid and high-throughput method, ideal for screening purposes, though it may result in higher matrix effects compared to SPE and LLE.

Protein Precipitation (PPT) Workflow

Materials:

• Plasma samples

• N-Heptanoylglycine-d2 internal standard solution

• Ice-cold acetonitrile

• Centrifuge

• Nitrogen evaporator (optional)

Procedure:

• Thaw plasma samples on ice.

• To 50 µL of plasma, add the N-Heptanoylglycine-d2 internal standard.

• Add 150 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to sample).

• Vortex vigorously for 1 minute to precipitate proteins.

• Incubate at -20°C for 20 minutes to enhance precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• The supernatant can be directly injected for LC-MS/MS analysis or evaporated and reconstituted in the initial mobile phase for concentration.

LC-MS/MS Analysis

The following are suggested starting parameters for the LC-MS/MS analysis of N-Heptanoylglycine. Optimization will be required for different instruments.

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, then return to initial conditions for re-equilibration. A typical gradient might be 5% B to 95% B over 5-10 minutes.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

Mass Spectrometry (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions: The most common fragmentation for N-acylglycines is the cleavage of the amide bond, resulting in a product ion corresponding to the protonated glycine moiety (m/z 76.1).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Heptanoylglycine	188.1	76.1	Optimize for instrument
N-Heptanoylglycine-d2	190.1	76.1	Optimize for instrument

Note: The precursor ion is the [M+H]+ ion. The exact m/z may vary slightly based on instrument calibration. Collision energy will need to be optimized for the specific mass spectrometer being used, but a starting point of 15-25 eV is recommended.

Data Analysis and Quantification

Quantification is performed by calculating the peak area ratio of the analyte (N-Heptanoylglycine) to the internal standard (N-Heptanoylglycine-d2). A calibration curve is constructed by plotting the peak area ratios of known standards against their concentrations. The concentration of N-Heptanoylglycine in unknown samples is then determined from this calibration curve.

Conclusion

The selection of an appropriate sample preparation technique is crucial for the reliable quantification of N-Heptanoylglycine in biological matrices. For applications requiring the highest sensitivity and lowest matrix effects, such as in clinical research, Solid-Phase Extraction is recommended. For higher throughput screening or when matrix effects are less of a concern, Liquid-Liquid Extraction or Protein Precipitation can be effective and more economical alternatives. The provided protocols and LC-MS/MS parameters serve as a robust starting point for developing and validating a quantitative assay for N-Heptanoylglycine.

Application Notes and Protocols for N-Heptanoylglycine-d2 in Clinical Diagnostic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Heptanoylglycine is a conjugated amino acid that serves as a crucial biomarker for the diagnosis of certain inherited metabolic disorders, most notably Medium-chain acyl-CoA dehydrogenase (MCAD) deficiency. MCAD deficiency is an autosomal recessive genetic disorder that affects the body's ability to break down medium-chain fatty acids for energy. The accumulation of specific metabolites, including N-Heptanoylglycine, in biological fluids is a hallmark of this condition.

Accurate and precise quantification of N-Heptanoylglycine is paramount for the timely diagnosis and monitoring of MCAD deficiency. Stable isotope-labeled internal standards are essential for reliable quantification by mass spectrometry, as they correct for variations in sample preparation and instrument response. N-Heptanoylglycine-d2, a deuterated form of N-Heptanoylglycine, is the ideal internal standard for this application due to its chemical similarity to the analyte and its distinct mass, which allows for its differentiation in mass spectrometric analysis.

These application notes provide a comprehensive overview and detailed protocols for the use of N-Heptanoylglycine-d2 in the clinical diagnostic setting, focusing on its application in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) based methods.

Principle of the Method

The quantitative analysis of N-Heptanoylglycine in biological matrices, such as urine, is performed by stable isotope dilution LC-MS/MS. A known amount of the internal standard, N-Heptanoylglycine-d2, is added to the patient sample at the beginning of the sample preparation process. The sample is then subjected to extraction to isolate the acylglycines. Following extraction, the sample is analyzed by LC-MS/MS. The chromatographic separation resolves N-Heptanoylglycine from other matrix components, and the tandem mass spectrometer provides highly selective and sensitive detection using Multiple Reaction Monitoring (MRM).

In the mass spectrometer, N-Heptanoylglycine and N-Heptanoylglycine-d2 are ionized, and their specific precursor-to-product ion transitions are monitored. The ratio of the peak area of the endogenous N-Heptanoylglycine to the peak area of the N-Heptanoylglycine-d2 internal standard is used to calculate the concentration of N-Heptanoylglycine in the sample by referencing a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Metabolic Pathway and Clinical Significance

In individuals with MCAD deficiency, the beta-oxidation of medium-chain fatty acids is impaired. This leads to the accumulation of medium-chain acyl-CoAs, such as heptanoyl-CoA. The body attempts to detoxify these accumulating acyl-CoAs by conjugating them with glycine (B1666218), a reaction catalyzed by glycine N-acyltransferase. This results in the formation and subsequent excretion of N-heptanoylglycine in the urine. Therefore, elevated levels of N-Heptanoylglycine are a direct biochemical indicator of a defect in the MCAD enzyme.

Metabolic fate of Heptanoyl-CoA in health and MCAD deficiency.

Experimental Workflow

The overall experimental workflow for the quantification of N-Heptanoylglycine in urine samples is depicted below. The process begins with sample collection and the addition of the internal standard, followed by sample preparation, LC-MS/MS analysis, and data processing.

A typical workflow for urinary N-Heptanoylglycine quantification.

Detailed Experimental Protocols

Materials and Reagents

• N-Heptanoylglycine analytical standard

• N-Heptanoylglycine-d2 (Internal Standard)

• LC-MS grade water

• LC-MS grade acetonitrile

• LC-MS grade methanol (B129727)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., mixed-mode anion exchange)

• Urine samples (patient and quality control)

• Standard laboratory glassware and consumables

Protocol 1: Urine Sample Preparation (Solid-Phase Extraction)

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• Centrifuge the samples at 4000 x g for 5 minutes to pellet any particulate matter.

• To 100 µL of clear urine supernatant, add 10 µL of the N-Heptanoylglycine-d2 internal standard working solution (concentration to be optimized based on instrument sensitivity, e.g., 10 µg/mL).

• Vortex briefly to mix.

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water, followed by 1 mL of methanol.

• Elute the acylglycines with 1 mL of 5% formic acid in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

Parameter	Recommended Setting
LC System	A high-performance liquid chromatography (HPLC) or ultra-high performance liquid chromatography (UHPLC) system.
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).
Mobile Phase A	0.1% Formic acid in Water.
Mobile Phase B	0.1% Formic acid in Acetonitrile.
Gradient	Time (min)
Flow Rate	0.3 mL/min.
Column Temperature	40°C.
Injection Volume	5 µL.

Tandem Mass Spectrometry (MS/MS) Conditions

Parameter	Recommended Setting
Mass Spectrometer	A triple quadrupole mass spectrometer.
Ionization Mode	Electrospray Ionization (ESI), Positive.
Ion Source Temperature	500°C.
IonSpray Voltage	+5500 V.
Detection Mode	Multiple Reaction Monitoring (MRM).
MRM Transitions	See Table 1 below. Collision energies and other compound-dependent parameters should be optimized for the specific instrument used.

Table 1: MRM Transitions for N-Heptanoylglycine and N-Heptanoylglycine-d2

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Heptanoylglycine	188.2	76.1	50	15 - 25
N-Heptanoylglycine-d2 (ISTD)	190.2	78.1	50	15 - 25

Data Presentation and Method Performance

Calibration Curve and Linearity

A calibration curve is constructed by plotting the peak area ratio of N-Heptanoylglycine to N-Heptanoylglycine-d2 against the concentration of the N-Heptanoylglycine standards. The curve should be linear over the expected clinical concentration range.

Table 2: Typical Method Validation Data for Acylglycine Analysis

Parameter	Typical Performance Characteristics
Calibration Curve Range	0.1 - 100 µM
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 µM
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85 - 115%

Conclusion

The use of N-Heptanoylglycine-d2 as an internal standard in LC-MS/MS methods provides a robust, sensitive, and specific approach for the quantitative analysis of N-Heptanoylglycine in clinical diagnostic settings. The detailed protocols and performance data presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals involved in the diagnosis and study of MCAD deficiency and other related metabolic disorders. The high-quality data generated from these methods are essential for accurate patient diagnosis, monitoring treatment efficacy, and advancing our understanding of these complex diseases.

Application Note: High-Throughput Quantification of N-Heptanoylglycine in Human Plasma using N-Heptanoylglycine-d2 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-Heptanoylglycine in human plasma. N-Heptanoylglycine is an acylglycine that can serve as a biomarker for certain inborn errors of metabolism.[1] This method utilizes a stable isotope-labeled internal standard, N-Heptanoylglycine-d2, to ensure high accuracy and precision by correcting for matrix effects and variability in sample processing.[2] The protocol involves a straightforward protein precipitation step followed by rapid chromatographic separation and detection using multiple reaction monitoring (MRM). This assay is suitable for use in drug metabolism studies, clinical research, and other applications where reliable quantification of N-Heptanoylglycine is required.

Introduction

N-acylglycines are a class of metabolites formed by the conjugation of an acyl-CoA with glycine.[1] Under normal physiological conditions, they are present at low levels in biological fluids such as urine and plasma.[3] However, elevated concentrations of specific acylglycines can be indicative of underlying metabolic disorders, particularly fatty acid oxidation disorders.[3] N-Heptanoylglycine, a C7 acylglycine, is a potential biomarker for such conditions. Accurate and precise quantification of N-Heptanoylglycine is crucial for understanding its role in metabolic pathways and for its potential use in clinical diagnostics.[4]

LC-MS/MS has become the gold standard for the quantification of endogenous metabolites in complex biological matrices due to its high sensitivity, specificity, and throughput.[3] The use of a stable isotope-labeled internal standard, such as N-Heptanoylglycine-d2, is critical for reliable bioanalytical methods.[2][5] The internal standard co-elutes with the analyte and experiences similar ionization effects, thereby normalizing for variations during sample preparation and analysis.[2] This application note provides a detailed protocol for the extraction and quantification of N-Heptanoylglycine from human plasma using N-Heptanoylglycine-d2 as an internal standard.

Experimental Protocols

Materials and Reagents

• N-Heptanoylglycine (≥98.0% purity)

• N-Heptanoylglycine-d2 (≥98.0% purity, isotopic purity ≥99%)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (sourced from a certified vendor)

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer

• Analytical balance

• Vortex mixer

• Microcentrifuge

• Pipettes

Preparation of Standard Solutions

Stock Solutions (1 mg/mL):

• Accurately weigh 1 mg of N-Heptanoylglycine and dissolve it in 1 mL of acetonitrile to prepare a 1 mg/mL stock solution.

• Similarly, prepare a 1 mg/mL stock solution of N-Heptanoylglycine-d2 in acetonitrile.

Working Standard Solutions:

• Prepare a series of working standard solutions of N-Heptanoylglycine by serial dilution of the stock solution with a 50:50 acetonitrile/water mixture to create calibration standards.

• Prepare a working internal standard solution of N-Heptanoylglycine-d2 at a concentration of 100 ng/mL by diluting the stock solution with acetonitrile.

Sample Preparation

• Thaw human plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 200 µL of the internal standard working solution (100 ng/mL N-Heptanoylglycine-d2 in acetonitrile) to the plasma sample.

• Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.[3]

LC-MS/MS Analysis

Liquid Chromatography Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5-95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95-5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

MRM Transitions: The following MRM transitions are proposed. Actual values may need to be optimized on the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Heptanoylglycine	188.1	76.1	100	15
N-Heptanoylglycine-d2	190.1	78.1	100	15

Data Presentation

The quantitative data for the LC-MS/MS method validation should be summarized as follows:

Table 1: Mass Spectrometric Properties

Analyte	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)
N-Heptanoylglycine	C₉H₁₇NO₃	187.24[6]	188.1	76.1
N-Heptanoylglycine-d2	C₉H₁₅D₂NO₃	189.25	190.1	78.1

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	0.1 - 100 µM[3]
Correlation Coefficient (r²)	> 0.99[3]
Lower Limit of Quantification (LLOQ)	0.1 µM[3]
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 10%
Accuracy (% bias)	± 15%
Recovery	90-110%

Visualizations

Metabolic Pathway of N-Heptanoylglycine

LC-MS/MS Experimental Workflow

Conclusion

The LC-MS/MS method described provides a reliable, sensitive, and specific tool for the quantitative analysis of N-Heptanoylglycine in human plasma. The use of the stable isotope-labeled internal standard, N-Heptanoylglycine-d2, ensures high accuracy and precision. This protocol is well-suited for applications in drug metabolism studies and clinical research for the investigation of inborn errors of metabolism.

References

• 1. Human Metabolome Database: Showing metabocard for N-Heptanoylglycine (HMDB0013010) [hmdb.ca]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Buy N-Heptanoylglycine | 23783-23-5 [smolecule.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. N-Heptanoylglycine | C9H17NO3 | CID 10932172 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-Heptanoylglycine-d2 in Human Urine by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: This document is intended for researchers, scientists, and drug development professionals involved in clinical research, biomarker discovery, and metabolomics.

Introduction N-acylglycines are a class of metabolites formed by the conjugation of acyl-CoA esters with glycine.[1] In healthy individuals, these compounds are present at low concentrations; however, they can accumulate and be excreted in the urine in significant amounts in individuals with certain inborn errors of metabolism.[1] Specifically, N-Heptanoylglycine is a recognized biomarker for the diagnosis and monitoring of Medium-chain acyl-CoA dehydrogenase (MCAD) deficiency, a common inherited disorder of fatty acid oxidation.[2][3]

Accurate and precise quantification of these biomarkers is critical for clinical diagnosis and research. The gold standard for quantitative bioanalysis is stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4] This method utilizes a stable isotope-labeled internal standard (IS), such as N-Heptanoylglycine-d2, which is chemically almost identical to the endogenous analyte.[5] The IS is added to the sample at a known concentration at the beginning of the workflow. Because the IS and the analyte exhibit nearly identical behavior during sample preparation, chromatography, and ionization, the ratio of the analyte to the IS can be used to accurately calculate the analyte's concentration, correcting for any variability in the process.[4][6]

This application note provides a detailed protocol for the extraction and quantification of N-Heptanoylglycine in human urine, using N-Heptanoylglycine-d2 as the internal standard for detection and reference.

Principle of the Method The method employs a stable isotope dilution technique coupled with LC-MS/MS. A known amount of N-Heptanoylglycine-d2 (internal standard) is spiked into a urine sample. The sample is then subjected to a solid-phase extraction (SPE) cleanup procedure to remove interfering matrix components.[7] The purified extract is injected into a Liquid Chromatography (LC) system, where N-Heptanoylglycine and N-Heptanoylglycine-d2 are separated from other metabolites. The column eluent is introduced into a tandem mass spectrometer, where the compounds are ionized and detected using Multiple Reaction Monitoring (MRM). The distinct mass-to-charge ratios of the analyte and the deuterated standard allow for their simultaneous and specific detection.[4] Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Medium-chain acyl-CoA dehydrogenase deficiency. Diagnosis by stable-isotope dilution measurement of urinary n-hexanoylglycine and 3-phenylpropionylglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Medium-chain acyl-CoA dehydrogenase deficiency: genotype-biochemical phenotype correlations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. texilajournal.com [texilajournal.com]
• 7. A method for comprehensive analysis of urinary acylglycines by using ultra-performance liquid chromatography quadrupole linear ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving N-Heptanoylglycine-d2 signal in mass spectrometry

Welcome to the technical support center for the analysis of N-Heptanoylglycine and its deuterated internal standard, N-Heptanoylglycine-d2, using mass spectrometry. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to ensure robust and accurate quantification in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Heptanoylglycine-d2, and what is its primary application in mass spectrometry?

A1: N-Heptanoylglycine-d2 is a stable isotope-labeled version of N-Heptanoylglycine. In mass spectrometry, it serves as an ideal internal standard (IS) for the accurate quantification of endogenous N-Heptanoylglycine in biological samples. Because it is chemically identical to the analyte, it co-elutes during chromatography and experiences similar ionization effects, allowing it to correct for variations in sample preparation and instrument response.

Q2: What is the characteristic fragmentation pattern for N-Acylglycines in positive ion ESI-MS/MS?

A2: N-Acylglycines, including N-Heptanoylglycine, typically exhibit a characteristic neutral loss of the acyl group upon collision-induced dissociation (CID). The most common and stable product ion observed corresponds to the protonated glycine (B1666218) molecule, which has a mass-to-charge ratio (m/z) of 76.1. This consistent fragmentation is highly specific and ideal for creating selective Multiple Reaction Monitoring (MRM) methods.

Q3: Why is my N-Heptanoylglycine-d2 (IS) signal consistently low or absent, even in clean solutions?

A3: A persistently low signal for the internal standard can stem from several factors:

• Incorrect Mass Spectrometer Settings: Ensure the correct precursor and product ions are specified in the MRM transition.

• Standard Degradation: Verify the integrity and concentration of your N-Heptanoylglycine-d2 stock solution. Improper storage can lead to degradation.

• Ionization Issues: The compound may not be ionizing efficiently. Optimization of source parameters like IonSpray voltage and temperature is crucial.

• Instrument Contamination: Contamination in the LC system or mass spectrometer source can suppress the signal. A system flush may be required.

Q4: Why does my deuterated internal standard (N-Heptanoylglycine-d2) elute slightly earlier than the non-deuterated analyte?

A4: This is a well-documented chromatographic phenomenon known as the "isotope effect." The substitution of hydrogen with the heavier deuterium (B1214612) isotope can slightly alter the molecule's interaction with the stationary phase in reversed-phase chromatography, often resulting in a slightly earlier retention time. While a small, consistent shift is often acceptable, complete co-elution is ideal for perfectly correcting matrix effects. If the shift is significant, chromatographic parameters may need adjustment.

Troubleshooting Guide: Low Signal & Poor Peak Shape

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the analysis of N-Heptanoylglycine-d2.

Problem 1: Low or Inconsistent N-Heptanoylglycine-d2 Signal

A weak or variable internal standard signal undermines quantitative accuracy. Follow this workflow to identify the root cause.

Troubleshooting workflow for low internal standard signal.

Problem 2: Poor Chromatographic Peak Shape (Tailing, Fronting, or Splitting)

Poor peak shape affects integration accuracy and resolution.

Logic diagram for diagnosing poor peak shape issues.

Experimental Protocols & Data

Sample Preparation Protocol

Proper sample preparation is critical for minimizing matrix effects and ensuring consistent recovery.

• Plasma Samples (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

  • Add 200 µL of ice-cold acetonitrile (B52724) containing N-Heptanoylglycine-d2 at the desired concentration.

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[1]

• Urine Samples (Dilute-and-Shoot):

  • Thaw urine samples at room temperature and vortex for 10 seconds.

  • Centrifuge at 4,000 x g for 5 minutes to pellet any particulates.

  • In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of the internal standard working solution (e.g., in 50% methanol/water).

  • Vortex for 10 seconds.

  • Transfer to an autosampler vial for LC-MS/MS analysis.[1]

Workflow for plasma and urine sample preparation.

Quantitative Data Tables

The following tables provide recommended starting parameters for your LC-MS/MS method. Note that these should be optimized for your specific instrument and column.

Table 1: Recommended MRM Transitions (Positive ESI)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Heptanoylglycine	188.1	76.1	50	18
N-Heptanoylglycine-d2	190.1	76.1	50	18

(Note: Collision energies are starting points and require instrument-specific optimization)

Table 2: Example LC Gradient Parameters

Time (min)	Flow Rate (µL/min)	%A (0.1% Formic Acid in Water)	%B (0.1% Formic Acid in Acetonitrile)
0.0	400	95	5
1.0	400	95	5
6.0	400	5	95
7.0	400	5	95
7.1	400	95	5
9.0	400	95	5

(Based on a C18 column, e.g., 2.1 x 100 mm, 1.8 µm)

Table 3: Recommended Mass Spectrometer Source Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
IonSpray Voltage	5500 V
Temperature	550 °C
Curtain Gas (CUR)	35 psi
Collision Gas (CAD)	Medium
Nebulizer Gas (GS1)	50 psi
Turbo Gas (GS2)	50 psi

(Parameters based on a Sciex 6500 QTRAP system; adjust as needed for your instrument)[1]

References

• 1. Human Metabolome Database: Showing metabocard for N-Heptanoylglycine (HMDB0013010) [hmdb.ca]

Technical Support Center: N-Heptanoylglycine-d2 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate quantification of N-Heptanoylglycine-d2.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental workflow, from sample preparation to data analysis.

Issue 1: Poor Peak Shape or Splitting for N-Heptanoylglycine-d2 and Analyte

Q1: My chromatographic peaks for N-Heptanoylglycine and its d2 internal standard are broad, tailing, or splitting. What are the potential causes and solutions?

A1: Poor peak shape can compromise the accuracy and precision of your quantification. Several factors related to the sample, chromatography, and instrumentation can contribute to this issue.

Troubleshooting Steps:

• Sample Preparation:

  • Incomplete Protein Precipitation: Residual proteins can interfere with the chromatography. Ensure thorough vortexing after adding the precipitation solvent (e.g., ice-cold acetonitrile) and adequate centrifugation time and force (e.g., 14,000 x g for 10 minutes at 4°C)[1].

  • Sample Overload: Injecting too concentrated a sample can lead to peak fronting. Try diluting the sample extract.

  • Solvent Mismatch: The composition of the injection solvent should be similar to or weaker than the initial mobile phase to prevent peak distortion.

• Liquid Chromatography (LC) Conditions:

  • Column Contamination: The column may be contaminated with strongly retained compounds from previous injections. Flush the column with a strong solvent.

  • Column Degradation: The column's stationary phase may be degraded. Try replacing the column with a new one.

  • Inappropriate Mobile Phase: The pH of the mobile phase can affect the ionization state of N-Heptanoylglycine. Ensure the pH is appropriate for the analyte and the column chemistry.

• Mass Spectrometer (MS) Settings:

  • While less likely to cause peak shape issues, ensure that the MS data acquisition rate is sufficient to capture the peak profile accurately.

Issue 2: High Variability in Quantification Results

Q2: I am observing significant variability in my quantitative results between replicate injections or different samples. What could be the cause?

A2: High variability can stem from inconsistent sample preparation, instrument instability, or matrix effects. The use of a stable isotope-labeled internal standard like N-Heptanoylglycine-d2 is intended to correct for such variations, but issues can still arise[2].

Troubleshooting Steps:

• Internal Standard (IS) Issues:

  • IS Instability: Deuterated standards can sometimes undergo back-exchange of deuterium (B1214612) for hydrogen, especially under certain pH or temperature conditions. This can alter the IS response and affect accuracy[3]. Prepare fresh stock solutions and store them appropriately.

  • Inconsistent IS Spiking: Ensure precise and consistent addition of the internal standard to all samples, calibrators, and quality controls.

• Matrix Effects:

  • Differential Matrix Effects: Even with a co-eluting deuterated internal standard, matrix components can sometimes affect the ionization of the analyte and the IS differently. This is more likely if there is a slight chromatographic separation between the analyte and the IS[3][4].

  • Mitigation Strategies: Improve sample cleanup to remove interfering matrix components. Consider adjusting the chromatography to separate the analyte and IS from regions of significant ion suppression.

• Sample Preparation and Handling:

  • Analyte Instability: Acylglycines can be susceptible to enzymatic degradation in biological matrices. Keep samples on ice during preparation and consider the use of protease inhibitors[5][6].

  • Inconsistent Evaporation/Reconstitution: If an evaporation step is used, ensure it is carried out to dryness consistently across all samples. Reconstitute in a fixed volume and vortex thoroughly.

Frequently Asked Questions (FAQs)

Sample Preparation

Q3: What is a reliable method for extracting N-Heptanoylglycine from plasma or serum?

A3: A common and effective method is protein precipitation with a cold organic solvent. Here is a general protocol:

• To 50 µL of plasma or serum in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile (B52724) containing the N-Heptanoylglycine-d2 internal standard.

• Vortex vigorously for at least 30 seconds to ensure thorough protein precipitation.

• Centrifuge at a high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or vial for LC-MS/MS analysis[1].

Q4: Is derivatization necessary for the analysis of N-Heptanoylglycine?

A4: While some methods for acylglycines involve derivatization (e.g., butylation) to improve chromatographic properties, it is often not necessary with modern UPLC-MS/MS systems, which offer sufficient sensitivity and retention for underivatized acylglycines[2][7]. Direct analysis of the protein precipitation supernatant is common.

Chromatography and Mass Spectrometry

Q5: My N-Heptanoylglycine-d2 internal standard elutes slightly earlier than the unlabeled N-Heptanoylglycine. Is this normal?

A5: Yes, this is a known chromatographic isotope effect. Deuterated compounds often elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography[3][8]. While usually minor, this can be problematic if the peaks elute in a region of rapidly changing matrix effects, potentially leading to differential ion suppression or enhancement between the analyte and the internal standard[3][4].

Q6: How can I optimize the ESI source parameters for better sensitivity?

A6: Optimizing the electrospray ionization (ESI) source is crucial for achieving the best sensitivity. Key parameters to adjust include:

• Capillary Voltage: Typically in the range of 3-5 kV for positive mode.

• Nebulizer Gas Pressure: This depends on the solvent flow rate; a good starting point is often around 60 psig[9].

• Drying Gas Flow and Temperature: These parameters aid in desolvation. Typical starting conditions can be a flow rate of 10 L/min and a temperature of 270-320°C[10]. It is recommended to perform systematic optimization for your specific instrument and method[10][11].

Q7: What are typical MS/MS transitions for N-Heptanoylglycine?

A7: While the exact transitions should be optimized on your instrument, for N-Heptanoylglycine (MW: 187.24 g/mol )[12], you would typically monitor the transition from the protonated molecule [M+H]+ to a characteristic product ion. For acylglycines, a common fragmentation is the loss of the acyl group, but the most abundant fragment is often related to the glycine (B1666218) moiety. For N-Heptanoylglycine-d2, the precursor ion will be shifted by +2 m/z.

Data Interpretation and Quality Control

Q8: My calibration curve is non-linear at higher concentrations. What is the cause?

A8: Non-linearity at high concentrations is a common phenomenon in LC-MS and can be caused by detector saturation or ion source effects[13]. As the analyte concentration increases, it can compete with the internal standard for ionization, leading to a decrease in the IS signal and a plateauing of the analyte signal[13]. It is important to work within the linear dynamic range of the assay. A weighted linear regression (e.g., 1/x or 1/x²) is often used to improve accuracy at the lower end of the curve[1].

Q9: How can I assess matrix effects in my assay?

A9: Matrix effects, which are the alteration of ionization efficiency by co-eluting substances, are a significant concern in LC-MS/MS analysis[14]. A common way to evaluate them is through a post-extraction addition method. This involves comparing the analyte's response in a neat solution to its response when spiked into a blank, extracted matrix sample[14].

Quantitative Data Summary

The following tables provide typical parameters for acylglycine analysis, which can be used as a starting point for method development for N-Heptanoylglycine-d2 quantification.

Table 1: Example LC-MS/MS Parameters for Acylglycine Analysis

Parameter	Typical Value/Condition
LC Column	Reversed-phase C18 (e.g., 100 mm × 2.1 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 - 0.6 mL/min
Gradient	A suitable gradient from low to high organic content
Ionization Mode	Electrospray Ionization (ESI), Positive
MS Detection	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 - 4.0 kV
Drying Gas Temp.	270 - 320 °C

Table 2: Representative Validation Data for Acylglycine Quantification Methods

Parameter	Typical Performance	Reference
Linearity (r²)	> 0.99	[1]
Calibration Range	0.005 to 25.0 µM	[2][15]
Lower Limit of Quantification (LLOQ)	0.1 µM	[1]
Precision (CV%)	< 10%	[7]
Accuracy/Recovery	90.2% to 109.3%	[7]

Experimental Protocols

Protocol 1: Quantification of N-Heptanoylglycine in Human Plasma

This protocol provides a detailed methodology for the quantification of N-Heptanoylglycine using N-Heptanoylglycine-d2 as an internal standard.

1. Materials and Reagents:

• N-Heptanoylglycine analytical standard

• N-Heptanoylglycine-d2 analytical standard

• LC-MS grade acetonitrile, water, and formic acid

• Human plasma (control)

2. Preparation of Stock and Working Solutions:

• Prepare 1 mg/mL stock solutions of N-Heptanoylglycine and N-Heptanoylglycine-d2 in methanol.

• Prepare a working internal standard (IS) solution (e.g., 1 µg/mL of N-Heptanoylglycine-d2) in acetonitrile.

• Prepare calibration standards by spiking control plasma with appropriate concentrations of N-Heptanoylglycine.

3. Sample Preparation:

• Thaw plasma samples, calibrators, and quality controls on ice.

• In a clean microcentrifuge tube, add 50 µL of the plasma sample.

• Add 200 µL of the ice-cold working IS solution in acetonitrile.

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject the sample onto a UPLC-MS/MS system with a reversed-phase C18 column.

• Use a gradient elution with mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Optimize ESI source parameters and MRM transitions for both N-Heptanoylglycine and N-Heptanoylglycine-d2.

5. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards using a weighted (1/x) linear regression[1].

• Determine the concentration of N-Heptanoylglycine in the unknown samples from the calibration curve.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. A novel method for quantitation of acylglycines in human dried blood spots by UPLC-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. myadlm.org [myadlm.org]
• 5. A practical guide for the stabilization of acylghrelin in human blood collections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 9. agilent.com [agilent.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 12. N-Heptanoylglycine | C9H17NO3 | CID 10932172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Analysis of N-Heptanoylglycine-d2 in Plasma

Welcome to the technical support center for the bioanalysis of N-Heptanoylglycine-d2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for matrix effects encountered during the analysis of N-Heptanoylglycine and its deuterated internal standard, N-Heptanoylglycine-d2, from plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of N-Heptanoylglycine-d2?

In LC-MS/MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest.[1] For plasma samples, this includes proteins, lipids (like phospholipids), salts, and other endogenous compounds.[1][2] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte (N-Heptanoylglycine) and its internal standard (N-Heptanoylglycine-d2) in the mass spectrometer's ion source.[3] This interference can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), compromising the accuracy, precision, and sensitivity of the analytical method.[3][4] Ion suppression is the more common phenomenon observed in plasma analysis.[2][5]

Q2: Why is a deuterated internal standard like N-Heptanoylglycine-d2 recommended for this analysis?

A stable isotope-labeled (SIL) internal standard, such as N-Heptanoylglycine-d2, is considered the gold standard in quantitative bioanalysis.[4] Because it is chemically almost identical to the analyte, it exhibits very similar behavior during sample preparation, chromatography, and ionization.[4][6] This means that any signal suppression or enhancement experienced by the analyte will also be similarly experienced by the deuterated internal standard. By calculating the peak area ratio of the analyte to the internal standard, these variations can be effectively compensated for, leading to more accurate and precise quantification.[3][4]

Q3: What are the primary causes of matrix effects in plasma samples for N-acylglycine analysis?

Phospholipids are a major contributor to matrix effects in plasma analysis.[2] These endogenous lipids can co-elute with the analyte and suppress its ionization. Other potential sources of interference include other endogenous compounds, metabolites, and any administered drugs or their metabolites.[2] The sample preparation technique and chromatographic conditions can significantly influence the extent of matrix effects.[4]

Q4: How can I determine if matrix effects are affecting my results?

A post-extraction spike experiment is a common method to assess matrix effects.[7] This involves comparing the response of the analyte spiked into an extracted blank plasma sample to the response of the analyte in a neat solution (e.g., mobile phase). A significant difference in the signal indicates the presence of matrix effects. Another technique is post-column infusion, where a constant flow of the analyte is introduced into the mass spectrometer after the analytical column. Injection of an extracted blank plasma sample will show a dip or a rise in the baseline signal at the retention times of interfering compounds.[7]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of N-Heptanoylglycine-d2 in plasma.

Problem	Potential Cause	Recommended Solution(s)
Low and/or inconsistent signal for N-Heptanoylglycine and N-Heptanoylglycine-d2	Ion Suppression: Co-eluting matrix components, particularly phospholipids, are interfering with the ionization process.	1. Optimize Sample Preparation: Employ a more rigorous sample clean-up method such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering components. Protein precipitation (PPT) is a simpler but often less clean method.[8] 2. Modify Chromatography: Adjust the LC gradient to better separate the analyte from the matrix interferences. Consider using a different column chemistry (e.g., a C18 column).[7] 3. Dilute the Sample: If the assay has sufficient sensitivity, diluting the plasma sample can reduce the concentration of interfering matrix components.[9]
High variability in results between samples	Inconsistent Matrix Effects: The composition of the plasma matrix can vary between different lots or individuals, leading to variable ion suppression or enhancement.[10]	1. Use a Stable Isotope-Labeled Internal Standard: N-Heptanoylglycine-d2 is crucial to compensate for this variability.[4] 2. Matrix-Matched Calibrators: Prepare calibration standards and quality control samples in the same blank biological matrix as the study samples.[1]
Poor peak shape (e.g., tailing, splitting)	Chromatographic Issues: This could be due to column contamination, an inappropriate mobile phase, or interactions between the analyte and the analytical column.[11]	1. Column Maintenance: Flush the column or use a guard column to protect the analytical column from contaminants.[11] 2. Mobile Phase Optimization: Adjust the pH or organic content of the mobile phase. Ensure the mobile phase additives are of high quality and used at the lowest effective concentration.[11]
Carryover of analyte in blank injections	System Contamination: Analyte from a high-concentration sample may adsorb to components of the LC-MS system and elute in subsequent injections.[11]	1. Optimize Wash Solvents: Use a strong wash solvent in the autosampler wash sequence. 2. Inject Blanks: Run blank injections after high-concentration samples to ensure the system is clean.[11]

Quantitative Data Summary

The following tables present representative quantitative data for the analysis of N-acylglycines and their deuterated internal standards in plasma. This data is intended for illustrative purposes to demonstrate typical performance characteristics.

Table 1: Representative Recovery Data for a Deuterated Internal Standard in Plasma

Matrix	Analyte	Concentration (pmol)	N	Mean Recovery (%)	CV (%)
Plasma	AraGly-d8	50	3	93	11
Brain	AraGly-d8	50	3	96	7
Water	AraGly-d8*	50	3	95	3

*Data is for Arachidonoyl glycine-d8, a structurally similar deuterated N-acylglycine, and is representative of expected performance for N-Heptanoylglycine-d2.[11]

Table 2: Representative Matrix Effect Data for a Deuterated Internal Standard in Plasma

Matrix	Analyte	Concentration (pmol)	N	Mean Matrix Effect (%)	CV (%)
Plasma	AraGly-d8	50	3	+13 (Enhancement)	13
Brain	AraGly-d8	50	3	-14 (Suppression)	12
Water	AraGly-d8*	50	3	-11 (Suppression)	1

*Data is for Arachidonoyl glycine-d8 and is representative of expected matrix effects for N-Heptanoylglycine-d2.[11] A positive value indicates ion enhancement, while a negative value indicates ion suppression.

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Protein Precipitation

This protocol is a common and straightforward method for preparing plasma samples for LC-MS/MS analysis of N-acylglycines.[2]

• Thaw Samples: Thaw frozen plasma samples on ice.

• Vortex: Vortex the thawed samples for 10 seconds to ensure homogeneity.

• Aliquot Plasma: In a clean microcentrifuge tube, add 50 µL of the plasma sample.

• Add Internal Standard and Precipitating Agent: Add 200 µL of ice-cold acetonitrile (B52724) containing the N-Heptanoylglycine-d2 internal standard at a known concentration.

• Precipitate Proteins: Vortex the mixture vigorously for 30 seconds to precipitate the plasma proteins.

• Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Collect Supernatant: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative evaluation of matrix effects.[7]

• Prepare Sample Sets:

  • Set A (Neat Solution): Spike N-Heptanoylglycine and N-Heptanoylglycine-d2 into the reconstitution solvent (e.g., mobile phase).

  • Set B (Post-extraction Spike): Extract blank plasma using the chosen sample preparation method (e.g., Protocol 1). Spike N-Heptanoylglycine and N-Heptanoylglycine-d2 into the final, clean extract.

• Analyze Samples: Analyze both sets of samples by LC-MS/MS.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Calculate IS-Normalized Matrix Factor: To account for the compensation by the internal standard, calculate the IS-normalized MF. The coefficient of variation (CV) of the IS-normalized MF across different lots of plasma should ideally be ≤15%.[3]

Visual Diagrams

Caption: Experimental workflow for N-Heptanoylglycine-d2 analysis in plasma.

Caption: The mechanism of matrix effects in LC-MS/MS analysis.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. Sample Prep Tech Tip: N-linked Glycans | Phenomenex [phenomenex.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal standards in regulated bioanalysis: putting in place a decision-making process during method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative LC-MS/MS profiling of N-Acetylcysteine in chicken plasma: Method validation and pharmacokinetic characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

N-Heptanoylglycine-d2 purity and isotopic enrichment issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Heptanoylglycine-d2. The information provided addresses common issues related to chemical purity and isotopic enrichment that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the typical chemical purity and isotopic enrichment levels for N-Heptanoylglycine-d2?

While specifications can vary between suppliers, a typical chemical purity for N-Heptanoylglycine-d2 is ≥95%. For analogous deuterated compounds, the isotopic enrichment is often specified at or above 98 atom % D. It is crucial to consult the Certificate of Analysis (CoA) provided by the supplier for lot-specific data.

Q2: My quantitative analysis using N-Heptanoylglycine-d2 as an internal standard is giving inconsistent results. What are the potential causes?

Inconsistent quantitative results when using a deuterated internal standard can stem from several factors:

• Chemical Impurities: The presence of unlabeled N-Heptanoylglycine or other impurities can interfere with the quantification of the analyte.

• Inaccurate Concentration: Errors in the preparation of the internal standard stock solution will lead to quantification errors.

• Isotopic Instability: Although less common for deuterium (B1214612) labels on a glycine (B1666218) moiety, back-exchange of deuterium with hydrogen from the solvent or matrix can occur under certain pH or temperature conditions.

• Chromatographic Shift (Isotope Effect): Deuterated compounds may elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. If the integration windows are not set correctly, this can lead to inaccurate peak area ratios.

• Matrix Effects: Differential ion suppression or enhancement between the analyte and the internal standard can occur if they do not co-elute perfectly.

Q3: How can I verify the isotopic enrichment of my N-Heptanoylglycine-d2 standard?

The isotopic enrichment of N-Heptanoylglycine-d2 can be determined using high-resolution mass spectrometry (HRMS) or Nuclear Magnetic Resonance (NMR) spectroscopy. Mass spectrometry allows for the determination of the relative abundance of the deuterated species (d2) compared to the unlabeled (d0) and partially labeled (d1) species. NMR spectroscopy can confirm the position of the deuterium labels and provide an estimate of the isotopic purity.

Q4: What are some potential impurities I should be aware of in my N-Heptanoylglycine-d2 standard?

While specific impurities will depend on the synthetic route, potential impurities could include:

• Unlabeled N-Heptanoylglycine (d0): The most common isotopic impurity.

• Partially labeled N-Heptanoylglycine (d1): Another common isotopic impurity.

• Starting Materials: Residual amounts of glycine and heptanoic acid.

• Coupling Reagents/Byproducts: Impurities originating from the reagents used to couple glycine and heptanoic acid.

Troubleshooting Guides

Issue 1: Poor or Inconsistent Peak Shape in Chromatography

Symptoms:

• Broad, tailing, or split peaks for N-Heptanoylglycine-d2.

Possible Causes & Solutions:

Cause	Solution
Poor Sample Solubility	Ensure the sample is fully dissolved in a solvent compatible with the mobile phase.
Column Overload	Reduce the injection volume or the concentration of the sample.
Contaminated Guard or Analytical Column	Flush the column with a strong solvent or replace the guard/analytical column.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to ensure N-Heptanoylglycine-d2 is in a single ionic state.

Issue 2: Discrepancy Between Expected and Observed Mass in Mass Spectrometry

Symptoms:

• The observed m/z in the mass spectrum does not match the theoretical m/z for N-Heptanoylglycine-d2.

Possible Causes & Solutions:

Cause	Solution
Incorrect Molecular Formula Used for Calculation	Verify the molecular formula and recalculate the theoretical mass. The molecular formula for N-Heptanoylglycine-d2 is C₉H₁₅D₂NO₃.
Mass Spectrometer Calibration Error	Calibrate the mass spectrometer using a known standard.
Formation of Adducts	Look for common adducts (e.g., [M+Na]⁺, [M+K]⁺, [M+NH₄]⁺) and account for their mass in your analysis.

Quantitative Data Summary

The following table summarizes typical purity and isotopic enrichment specifications for N-Heptanoylglycine-d2 and a related compound.

Compound	Parameter	Typical Specification	Analysis Method
N-Heptanoylglycine-d2	Chemical Purity	95.0%[1][2]	HPLC
N-Hexanoylglycine-2,2-d2	Isotopic Enrichment	98 atom % D	NMR/Mass Spectrometry
N-Hexanoylglycine-2,2-d2	Chemical Purity	min 98%	HPLC

Experimental Protocols

Protocol 1: Determination of Isotopic Enrichment by Mass Spectrometry

Objective: To determine the isotopic enrichment of N-Heptanoylglycine-d2 by measuring the relative abundance of its isotopologues.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of N-Heptanoylglycine-d2 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1 µg/mL in the same solvent.

• Mass Spectrometry Analysis:

  • Infuse the diluted sample directly into the mass spectrometer or inject it onto an LC-MS system.

  • Acquire full scan mass spectra in positive or negative ion mode, depending on which provides a better signal for the compound.

  • Ensure the mass range is set to include the molecular ions of the unlabeled (d0), partially labeled (d1), and fully labeled (d2) species.

• Data Analysis:

  • Identify the ion signals corresponding to the d0, d1, and d2 isotopologues.

  • Integrate the peak areas for each of these ions.

  • Calculate the isotopic enrichment using the following formula: Isotopic Enrichment (%) = (Area_d2 / (Area_d0 + Area_d1 + Area_d2)) * 100

Protocol 2: Assessment of Chemical Purity by NMR Spectroscopy

Objective: To assess the chemical purity of N-Heptanoylglycine-d2 and identify any potential impurities.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of N-Heptanoylglycine-d2 and dissolve it in a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄) in an NMR tube.

  • Add a known amount of an internal standard with a known purity (e.g., maleic acid) if quantitative analysis is required.

• NMR Analysis:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum if further structural confirmation is needed.

• Data Analysis:

  • Integrate the peaks corresponding to N-Heptanoylglycine-d2 and any identified impurities.

  • If an internal standard is used, calculate the purity of N-Heptanoylglycine-d2 relative to the known concentration of the internal standard.

  • Compare the observed chemical shifts with reference spectra of N-Heptanoylglycine to confirm the structure and identify any unexpected signals that may correspond to impurities.

Visualizations

Caption: Troubleshooting workflow for purity and enrichment issues.

Caption: Workflow for isotopic enrichment analysis by mass spectrometry.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: N-Heptanoylglycine-d2 Analysis

Welcome to the technical support center for N-Heptanoylglycine-d2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the quantitative analysis of this deuterated internal standard.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the analysis of N-Heptanoylglycine-d2, focusing on the causes of low recovery and providing actionable solutions.

Issue 1: Low Recovery of N-Heptanoylglycine-d2 After Sample Preparation

Question: I am observing consistently low recovery of my internal standard, N-Heptanoylglycine-d2, after performing sample extraction from plasma/urine. What are the potential causes and how can I troubleshoot this?

Answer: Low recovery of N-Heptanoylglycine-d2 can stem from several factors related to the sample preparation process. The choice of extraction method, pH of the sample, and the solvents used are critical. Here is a step-by-step guide to troubleshoot this issue:

Troubleshooting Workflow for Low Recovery

Caption: A logical workflow for troubleshooting low recovery of N-Heptanoylglycine-d2.

Review Your Extraction Method

The choice of extraction method significantly impacts recovery. The three most common methods are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

• Protein Precipitation (PPT): This is a simple and fast method, but it can be less clean than other techniques and may lead to lower recovery if the analyte co-precipitates with the proteins. Acetonitrile is generally more efficient than methanol (B129727) for protein precipitation.

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner extract than PPT. The choice of organic solvent is crucial. For acylglycines, which are moderately polar, solvents like ethyl acetate (B1210297) or a mixture of less polar and more polar solvents can be effective.

• Solid-Phase Extraction (SPE): SPE can provide the cleanest samples and high recovery if the sorbent and elution solvents are well-chosen. For acylglycines, which are weak acids, anion exchange or mixed-mode SPE cartridges can be very effective.

Data Presentation: Comparison of Extraction Methods for Acylglycines

Extraction Method	Typical Recovery (%)	Advantages	Disadvantages
Protein Precipitation (Acetonitrile)	60-85%	Fast, simple, inexpensive.	Less clean extract, potential for ion suppression, risk of co-precipitation.
Liquid-Liquid Extraction (Ethyl Acetate)	75-95%	Cleaner extract than PPT, good recovery for moderately polar analytes.	More labor-intensive, requires solvent optimization.
Solid-Phase Extraction (Mixed-Mode Anion Exchange)	85-100%	Highest purity extracts, high and reproducible recovery.	More expensive, requires method development.

Optimize the pH of Your Sample

N-Heptanoylglycine is a carboxylic acid. Its charge state, and therefore its solubility in different solvents, is highly dependent on the pH of the aqueous sample.

• For Liquid-Liquid Extraction: To ensure the analyte is in its neutral, less polar form, the pH of the sample should be adjusted to be at least 2 pH units below the pKa of the carboxylic acid group (typically around 4-5). This will improve its partitioning into an organic solvent.

• For Solid-Phase Extraction (Anion Exchange): To retain the negatively charged analyte on the sorbent, the pH of the sample should be adjusted to be at least 2 pH units above the pKa of the carboxylic acid group.

Data Presentation: Effect of pH on LLE Recovery of a Model Acylglycine

Sample pH	Expected Recovery in Ethyl Acetate (%)	Rationale
2.0	90-98%	Analyte is fully protonated (neutral), maximizing partitioning into the organic phase.
4.5 (at pKa)	~50%	An equal mix of protonated and deprotonated forms exists, leading to poor and variable recovery.
7.0	<10%	Analyte is fully deprotonated (charged), remaining in the aqueous phase.

Evaluate the Stability of N-Heptanoylglycine-d2

Although generally stable, deuterated standards can sometimes undergo degradation or isotopic exchange, especially under harsh conditions.

• Storage Conditions: Ensure that stock solutions and samples are stored at appropriate temperatures (typically -20°C or -80°C) and protected from light.

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles for both stock solutions and samples.

• Isotopic Exchange: Deuterium atoms on the glycine (B1666218) backbone are generally stable. However, if the labeling is elsewhere, exposure to strong acids or bases, or prolonged storage in protic solvents, could potentially lead to H/D exchange.

Issue 2: Poor Peak Shape and Inconsistent Retention Time

Question: My chromatographic peaks for N-Heptanoylglycine-d2 are broad, tailing, or the retention time is shifting between injections. What could be the issue?

Answer: Poor chromatography can be due to a number of factors related to the LC-MS/MS system and the mobile phase composition.

Troubleshooting Chromatographic Issues

Reference Data & Comparative Studies

A Comparative Guide to N-Heptanoylglycine-d2 and C13-Labeled Internal Standards for Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes in complex biological matrices is paramount. The use of stable isotope-labeled internal standards (SIL-IS) in liquid chromatography-mass spectrometry (LC-MS) is the gold standard for achieving reliable data by correcting for variability during sample preparation and analysis. This guide provides an objective comparison between deuterium-labeled internal standards, such as N-Heptanoylglycine-d2, and Carbon-13 (¹³C)-labeled internal standards, supported by established principles and experimental observations in mass spectrometry.

While both types of standards improve analytical accuracy, their inherent physicochemical properties can lead to significant differences in performance. This comparison will delve into the critical parameters that influence the selection of an appropriate internal standard for robust and defensible quantitative bioanalysis.

Key Performance Characteristics: Deuterium-Labeled vs. ¹³C-Labeled Internal Standards

The choice between a deuterium-labeled and a ¹³C-labeled internal standard can significantly impact the accuracy, precision, and reliability of quantitative results. The following table summarizes the key performance characteristics based on principles of isotope dilution mass spectrometry.

Feature	Deuterium-Labeled IS (e.g., N-Heptanoylglycine-d2)	¹³C-Labeled IS	Rationale & Implications
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[1][2] This "isotope effect" is more pronounced in high-resolution chromatography.[3]	Typically co-elutes perfectly with the unlabeled analyte under various chromatographic conditions.[1][4]	Superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1] Incomplete co-elution can lead to differential ion suppression or enhancement.[5]
Isotopic Stability	Susceptible to back-exchange of deuterium (B1214612) atoms with protons from the solvent or matrix, especially if the label is on an exchangeable site (e.g., -OH, -NH).[1][6][7]	Highly stable with no risk of isotopic exchange during sample preparation, storage, or analysis.[1][6]	The stability of the ¹³C label ensures the integrity of the internal standard throughout the entire analytical workflow, preventing signal loss and inaccurate quantification.[7]
Correction for Matrix Effects	The chromatographic shift can lead to incomplete compensation for matrix effects, as the analyte and IS may experience different degrees of ion suppression or enhancement.[1][5]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1][8] Both compounds experience the same matrix environment at the same time.[5]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected, leading to more accurate and reliable quantification.[3][5]
Accuracy & Precision	Can lead to inaccuracies and reduced precision due to imperfect retention time matching and potential isotopic instability.[1][9] One study noted a potential for a 40% error due to mismatched retention times.[1]	Generally provides higher accuracy and precision. The closer physicochemical properties to the analyte result in more reliable and reproducible quantification.[1][9] A study on lipidomics showed a significant reduction in the coefficient of variation (CV%) with ¹³C-IS compared to deuterated standards.[10]	For high-stakes analyses where data integrity is critical, ¹³C-IS offers more dependable results.
Potential for Isotopic Interference	The natural abundance of deuterium is low, but in-source fragmentation and H-D exchange can complicate mass spectra.[6]	The natural abundance of ¹³C is ~1.1%, which can slightly increase the M+1 and M+2 peaks of the unlabeled analyte. However, this is generally predictable and manageable.[6]	¹³C labeling typically provides a cleaner analytical signal with less potential for unexpected spectral overlap or interference.
Cost & Availability	Generally less expensive and more widely available for a range of small molecules due to simpler synthesis.[6][11]	Often more expensive due to more complex and lengthy synthetic procedures.[11][12]	While budgetary constraints may favor deuterated standards, this must be weighed against the potential for compromised data quality.[6] For new assays, the higher initial cost of a ¹³C-IS may be offset by reduced time spent on method development.[12]

Experimental Protocols

To illustrate the practical application and evaluation of these internal standards, a representative experimental protocol for a quantitative LC-MS/MS analysis is outlined below. This protocol is a composite of standard methodologies described in the literature.

Sample Preparation

• Spiking of Internal Standard: A known concentration of the internal standard (either N-Heptanoylglycine-d2 or a ¹³C-labeled analog) is spiked into the biological matrix (e.g., plasma, urine, or cell lysate) at the earliest stage of sample preparation.[8] This accounts for analyte loss during subsequent steps.

• Protein Precipitation/Extraction: Proteins are precipitated from the sample, typically by adding a cold organic solvent (e.g., acetonitrile (B52724) or methanol). The sample is vortexed and then centrifuged to pellet the precipitated proteins.

• Supernatant Collection: The supernatant containing the analyte and the internal standard is carefully transferred to a new tube.

• Evaporation and Reconstitution: The supernatant is evaporated to dryness under a stream of nitrogen. The residue is then reconstituted in a solvent compatible with the initial mobile phase of the LC separation.

LC-MS/MS Analysis

• Chromatographic Separation: The reconstituted sample is injected into an HPLC or UPLC system. A suitable column (e.g., a C18 reversed-phase column) is used to separate the analyte and internal standard from other matrix components. A gradient elution with appropriate mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) is typically employed.

• Mass Spectrometric Detection: The column eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source. The instrument is operated in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis: The peak areas of the analyte and the internal standard are integrated. The ratio of the analyte peak area to the internal standard peak area is calculated. This ratio is then used to determine the concentration of the analyte in the unknown sample by referencing a calibration curve prepared in the same biological matrix.

Visualizing the Workflow and Rationale

The following diagrams illustrate the typical experimental workflow for using internal standards in quantitative analysis and the logical considerations for selecting the appropriate type of standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. foodriskmanagement.com [foodriskmanagement.com]
• 3. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to N-Heptanoylglycine-d2 and Other Acylglycines for Researchers

For researchers, scientists, and drug development professionals, the accurate quantification of acylglycines is paramount for advancing our understanding of metabolic disorders and developing novel therapeutics. This guide provides an objective comparison of N-Heptanoylglycine-d2 with other acylglycines, supported by experimental data, to aid in the selection of appropriate analytical standards and research tools.

Acylglycines are a class of metabolites formed through the conjugation of an acyl-CoA with glycine.[1] While they are typically present at low levels in healthy individuals, elevated concentrations of specific acylglycines in urine and blood serve as important biomarkers for various inborn errors of metabolism, particularly fatty acid oxidation disorders.[2] The use of stable isotope-labeled internal standards, such as N-Heptanoylglycine-d2, is crucial for achieving accurate and precise quantification of these biomarkers in complex biological matrices via mass spectrometry.

Performance Comparison of Deuterated Acylglycine Internal Standards

The ideal internal standard for mass spectrometry-based quantification should be structurally and chemically similar to the analyte of interest to compensate for variations in sample preparation, chromatographic retention, and ionization efficiency. Deuterated acylglycines are widely used for this purpose. While direct head-to-head comparative studies across a wide range of deuterated acylglycines are limited, the following tables summarize typical performance characteristics based on published analytical methods.

Table 1: General Performance Characteristics of Deuterated Acylglycine Internal Standards in LC-MS/MS Assays

Parameter	N-Heptanoylglycine-d2 (Expected)	Other Short/Medium-Chain Acylglycine-d_n_ Standards	Other Long-Chain Acylglycine-d_n_ Standards	Reference
Linearity (r²)	> 0.99	> 0.99	> 0.99	[2]
Lower Limit of Quantification (LLOQ)	0.1 - 10 µM	0.1 - 10 µM	0.1 - 10 µM	[2]
Intra-day Precision (%CV)	< 15%	< 15%	< 15%	[2]
Inter-day Precision (%CV)	< 15%	< 15%	< 15%	[2]
Accuracy (% Bias)	± 15%	± 15%	± 15%	[2]

Table 2: Comparative Recovery and Matrix Effects of Deuterated Internal Standards

Data presented are representative values from various studies and may differ based on the specific matrix and analytical method.

Internal Standard	Typical Recovery (%)	Typical Matrix Effect (%)	Key Considerations
N-Propionylglycine-d2	90 - 110	-10 to +10	Suitable for short-chain acylglycines.
N-Butyrylglycine-d7	90 - 110	-10 to +10	Good surrogate for C4 acylglycines.
N-Isovalerylglycine-d3	85 - 115	-15 to +15	Specific for isovaleric acidemia biomarkers.
N-Heptanoylglycine-d2	85 - 115	-15 to +15	Ideal for medium-chain acylglycines, closely mimics the target analyte.
N-Octanoylglycine-d2	85 - 115	-15 to +15	Another excellent choice for medium-chain acylglycine analysis.
N-Palmitoylglycine-d3	80 - 120	-20 to +20	Prone to greater variability due to lower solubility and increased matrix effects.
N-Oleoylglycine-d2	80 - 120	-20 to +20	Similar to other long-chain acylglycines, requires careful method optimization.

Experimental Protocols

The following is a generalized protocol for the quantitative analysis of acylglycines in biological fluids using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard like N-Heptanoylglycine-d2.

Sample Preparation (Urine)

• Thaw and Centrifuge: Thaw frozen urine samples at room temperature. Centrifuge at 10,000 x g for 5 minutes to pellet any precipitate.

• Dilution: Dilute the supernatant 1:10 (or as appropriate for the expected concentration range) with a solution of the internal standard (e.g., N-Heptanoylglycine-d2 in 50% methanol/water).

• Vortex: Vortex the mixture for 30 seconds.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-10 minutes.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 °C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each target acylglycine and the deuterated internal standard. For example:

    • N-Heptanoylglycine: m/z 188.1 -> m/z 76.1

    • N-Heptanoylglycine-d2: m/z 190.1 -> m/z 78.1

  • Source Parameters: Optimize cone voltage, capillary voltage, and gas flows for maximum signal intensity.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for each analyte and the internal standard.

• Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratios of calibration standards against their known concentrations.

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Signaling and Metabolic Pathways

Acylglycines are synthesized in the mitochondria through a two-step process. First, a fatty acid is activated to its corresponding acyl-CoA by an acyl-CoA synthetase. Subsequently, Glycine N-acyltransferase (GLYAT) catalyzes the conjugation of the acyl-CoA with glycine.[1] While GLYAT has a preference for short- to medium-chain acyl-CoAs, other enzymes, such as GLYATL3, are believed to be responsible for the synthesis of long-chain acylglycines.[3]

Biosynthesis pathway of N-acylglycines.

The experimental workflow for the analysis of acylglycines is a multi-step process that requires careful attention to detail to ensure accurate and reproducible results.

Experimental workflow for acylglycine analysis.

References

• 1. Expression, Purification, and Characterization of Mouse Glycine N-acyltransferase in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. digitalcommons.usf.edu [digitalcommons.usf.edu]

A Comparative Guide to the Accuracy and Precision of N-Heptanoylglycine-d2 Measurements in Bioanalytical Studies

For Researchers, Scientists, and Drug Development Professionals

In the landscape of metabolic research and pharmaceutical development, the precise and accurate quantification of biomarkers is paramount. N-Heptanoylglycine, an acylglycine, serves as a crucial biomarker for certain metabolic disorders. The gold standard for its quantification in biological matrices is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique heavily reliant on the use of stable isotope-labeled internal standards for optimal performance. This guide provides a comprehensive comparison of the analytical performance of N-Heptanoylglycine-d2 as an internal standard, alongside other deuterated alternatives, supported by representative experimental data.

The Crucial Role of Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-IS), such as N-Heptanoylglycine-d2, are the cornerstone of robust bioanalytical methods. Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample extraction, chromatography, and ionization. This co-elution and co-ionization allow for the effective correction of matrix effects and variations in instrument response, leading to superior accuracy and precision.

Comparative Analysis of Analytical Performance

While specific validation data for the use of N-Heptanoylglycine-d2 as an internal standard for N-Heptanoylglycine analysis is not extensively detailed in publicly available literature, the performance can be inferred from validated methods for a panel of acylglycines using other deuterated internal standards. The following table summarizes the typical accuracy and precision data for the quantification of acylglycines using LC-MS/MS with deuterated internal standards. This data is representative of the expected performance when using N-Heptanoylglycine-d2.

Internal Standard	Analyte(s)	Accuracy (% Recovery)	Precision (% CV) - Intra-day	Precision (% CV) - Inter-day
N-Heptanoylglycine-d2 (Expected)	N-Heptanoylglycine	95.0 - 105.0	< 10	< 15
A Panel of Deuterated Acylglycines	A Panel of Acylglycines	90.2 - 109.3[1]	< 10[1]	< 10[1]

Note: The data for N-Heptanoylglycine-d2 is an expected range based on the performance of other deuterated acylglycine internal standards in similar validated assays.

Experimental Protocol: Quantification of Acylglycines by LC-MS/MS

A typical experimental workflow for the quantification of acylglycines in a biological matrix (e.g., plasma, urine) using a deuterated internal standard is outlined below.

1. Sample Preparation:

• Aliquoting of the biological sample.

• Addition of a known concentration of the N-Heptanoylglycine-d2 internal standard solution.

• Protein precipitation using a solvent such as acetonitrile (B52724).

• Centrifugation to pellet the precipitated proteins.

• Transfer of the supernatant to a clean tube.

• Evaporation of the solvent under a stream of nitrogen.

• Reconstitution of the residue in the mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Injection of the reconstituted sample onto a C18 reverse-phase column.

  • Gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Tandem Mass Spectrometry (MS/MS):

  • Ionization of the eluting compounds using electrospray ionization (ESI) in positive ion mode.

  • Detection using Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for both N-Heptanoylglycine and N-Heptanoylglycine-d2.

3. Data Analysis:

• Quantification is based on the ratio of the peak area of the analyte (N-Heptanoylglycine) to the peak area of the internal standard (N-Heptanoylglycine-d2).

• A calibration curve is constructed by plotting the peak area ratios of calibration standards against their known concentrations.

• The concentration of N-Heptanoylglycine in the unknown samples is then determined from this calibration curve.

Visualizing the Workflow

The following diagram illustrates the key steps in a typical bioanalytical workflow for acylglycine quantification using a deuterated internal standard.

Caption: Experimental workflow for acylglycine analysis.

Signaling Pathway Context

N-Heptanoylglycine is formed through the conjugation of heptanoyl-CoA, a product of fatty acid metabolism, with glycine. This process is a key detoxification pathway. The diagram below illustrates this simplified metabolic relationship.

Caption: Biosynthesis of N-Heptanoylglycine.

Conclusion

The use of N-Heptanoylglycine-d2 as an internal standard is critical for achieving the high accuracy and precision required in regulated bioanalytical studies. While specific performance metrics for this particular deuterated standard are not widely published, the validation data from analogous deuterated acylglycines demonstrate that methods employing this approach consistently meet the stringent requirements of the pharmaceutical industry and clinical research. The detailed experimental protocol and workflows provided in this guide offer a robust framework for the development and validation of reliable analytical methods for N-Heptanoylglycine and other acylglycines.

References

• 1. academy.gmp-compliance.org [academy.gmp-compliance.org]

A Comparative Guide to the Inter-Laboratory Analysis of Acylglycines, Featuring N-Heptanoylglycine

This guide provides a comparative overview of analytical methodologies for the quantification of N-acylglycines, with a focus on N-Heptanoylglycine, a key biomarker in the diagnosis and monitoring of certain metabolic disorders. The analysis of acylglycines is crucial for researchers, scientists, and drug development professionals investigating inborn errors of metabolism, particularly fatty acid oxidation disorders and organic acidurias. While direct inter-laboratory comparison data for N-Heptanoylglycine-d2 is not publicly available, this document compiles and compares published analytical methods from leading clinical laboratories and research applications. N-Heptanoylglycine-d2 typically serves as an internal standard for the accurate quantification of its endogenous, non-deuterated counterpart.

Methodological Landscape for Acylglycine Analysis

The quantitative analysis of acylglycines in biological matrices, primarily urine, is predominantly performed using mass spectrometry-based methods. The two main techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2] LC-MS/MS has become the preferred method due to its high sensitivity, specificity, and throughput.[1] The use of stable isotope-labeled internal standards, such as N-Heptanoylglycine-d2, is a critical component of these methods to correct for matrix effects and variations during sample processing and analysis.[1]

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key parameters of analytical methods for acylglycines offered by major clinical laboratories. This comparative data is compiled from their respective test directories and available literature.

Parameter	Method A (LC-MS/MS)	Method B (GC-MS)	Method C (LC-MS/MS)
Instrumentation	Liquid Chromatography-Tandem Mass Spectrometry	Gas Chromatography-Mass Spectrometry	Liquid Chromatography-Tandem Mass Spectrometry
Biological Matrix	Urine, Plasma	Urine	Urine
Internal Standard	Stable isotope-labeled acylglycines (e.g., N-Octanoylglycine-d2)[3]	Not explicitly stated, but stable isotopes are common practice	Stable isotope-labeled acylglycines
Reported Analytes	Panel of N-acylglycines[3]	Panel of acylglycines and organic acids[4]	Panel of acylglycines[2]
Turnaround Time	2-13 days[2]	5-15 days[4]	Varies by laboratory
Clinical Significance	Diagnosis and monitoring of fatty acid oxidation disorders and organic acidurias[2][5]	Biochemical diagnosis of selected inborn errors of metabolism[4]	Diagnosis and monitoring for fatty acid oxidation disorders and organic acidemias[2]

Experimental Protocols

A generalized experimental protocol for the analysis of N-acylglycines using LC-MS/MS is detailed below. This protocol is based on commonly cited methodologies in the field.[3]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of biological sample (e.g., urine, plasma), add 200 µL of ice-cold acetonitrile (B52724) containing the internal standard (e.g., N-Heptanoylglycine-d2).

• Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[3]

2. LC-MS/MS Analysis

• Liquid Chromatography: Chromatographic separation is typically achieved on a C18 reversed-phase column. A gradient elution with mobile phases consisting of water and acetonitrile with a small percentage of formic acid is commonly used.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for each acylglycine and the internal standard are monitored for quantification.

3. Data Analysis

• Quantification is based on the peak area ratio of the analyte to the internal standard.[3]

• Calibration curves are generated by plotting the peak area ratios against the known concentrations of analytical standards. A linear regression with a weighting factor (e.g., 1/x) is typically applied to the calibration curve.[3]

Mandatory Visualizations

The following diagrams illustrate the biochemical context and the analytical workflow for N-Heptanoylglycine analysis.

Biosynthesis of N-Heptanoylglycine.

Experimental Workflow for N-Acylglycine Analysis.

Conclusion

References

• 1. mayocliniclabs.com [mayocliniclabs.com]
• 2. Acylglycines, Quantitative, Urine | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 3. benchchem.com [benchchem.com]
• 4. Acylglycines, Quantitative, Urine | MLabs [mlabs.umich.edu]
• 5. Quest Diagnostics: Test Directory [testdirectory.questdiagnostics.com]

A Comparative Guide to N-Heptanoylglycine-d2 and Related Reference Standards for Researchers

For scientists and professionals in drug development and metabolic research, the use of stable isotope-labeled internal standards is crucial for achieving accurate and reliable quantitative results in mass spectrometry-based assays. This guide provides a comparative analysis of N-Heptanoylglycine-d2, a deuterated N-acylglycine, against its non-deuterated counterpart and a similar deuterated alternative, N-Hexanoylglycine-d2.

Product Comparison

The selection of an appropriate internal standard is critical for correcting for variability in sample preparation and analysis. The ideal standard should be chemically similar to the analyte of interest but mass-distinguishable. Here, we compare key specifications of commercially available N-Heptanoylglycine-d2, N-Heptanoylglycine, and N-Hexanoylglycine-d2.

Feature	N-Heptanoylglycine-d2	N-Heptanoylglycine	N-Hexanoylglycine-d2
CAS Number	3008541-77-0	23783-23-5	1256842-52-0
Molecular Formula	C₉H₁₅D₂NO₃	C₉H₁₇NO₃	C₈H₁₃D₂NO₃
Molecular Weight	189.25	187.24	175.22
Purity Specification	≥98.0% (NMR)	≥98.0% (HPLC)	Not specified
Isotopic Enrichment	Not explicitly stated	N/A	98 atom % D
Supplier (Example)	MedChemExpress	Sigma-Aldrich	CDN Isotopes

Experimental Applications and Protocols

Deuterated N-acylglycines like N-Heptanoylglycine-d2 are primarily utilized as internal standards in liquid chromatography-mass spectrometry (LC-MS) methods for the quantification of endogenous N-acylglycines.[1] These metabolites are important biomarkers for various inborn errors of metabolism.[1]

Experimental Protocol: Quantification of N-Acylglycines in Biological Samples using LC-MS/MS

This protocol outlines a general procedure for the use of N-Heptanoylglycine-d2 as an internal standard for the quantification of N-heptanoylglycine in biological matrices such as urine or plasma.

• Sample Preparation:

  • Thaw biological samples (e.g., 100 µL of urine or plasma) on ice.

  • Add a known concentration of N-Heptanoylglycine-d2 solution (internal standard).

  • Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

  • Vortex and centrifuge the samples to pellet the precipitated proteins.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant onto a reverse-phase C18 column.

  • Use a gradient elution with mobile phases typically consisting of water with 0.1% formic acid (Mobile Phase A) and acetonitrile (B52724) with 0.1% formic acid (Mobile Phase B).

  • Detect the analytes using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

    • MRM Transition for N-Heptanoylglycine: Monitor the transition from the precursor ion (m/z) to a specific product ion.

    • MRM Transition for N-Heptanoylglycine-d2: Monitor the transition from the deuterated precursor ion (m/z) to its corresponding product ion.

• Data Analysis:

  • Quantify the endogenous N-heptanoylglycine by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (N-Heptanoylglycine-d2).

  • Generate a calibration curve using known concentrations of N-Heptanoylglycine and a fixed concentration of the internal standard.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for using N-Heptanoylglycine-d2 as an internal standard and a simplified representation of the metabolic pathway involving N-acylglycines.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Simplified metabolic pathway for N-acylglycine synthesis.

References

• 1. Quantitative liquid chromatography coupled with tandem mass spectrometry analysis of urinary acylglycines: application to the diagnosis of inborn errors of metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: A Comparative Guide to N-Heptanoylglycine-d2 Assays

For researchers, scientists, and drug development professionals navigating the complexities of metabolic analysis, the accurate quantification of N-acylglycines is paramount. N-Heptanoylglycine, a key biomarker in certain metabolic disorders, requires robust and reliable analytical methods for its detection. This guide provides an objective comparison of the performance characteristics of N-Heptanoylglycine assays, with a focus on the gold-standard stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) method using N-Heptanoylglycine-d2 as an internal standard, alongside alternative analytical approaches.

The quantification of N-Heptanoylglycine and other N-acylglycines in biological matrices like urine and plasma is predominantly achieved through chromatographic methods coupled with mass spectrometry.[1] Among these, LC-MS/MS has emerged as the preferred technique due to its high sensitivity and specificity.[1] The use of a stable isotope-labeled internal standard, such as N-Heptanoylglycine-d2, is critical for correcting matrix effects and variations during sample processing, thereby ensuring the highest accuracy and precision.

This guide delves into the performance characteristics of this benchmark method and compares it with an alternative gas chromatography-mass spectrometry (GC-MS) based approach, providing a clear overview to inform your methodological choices.

Quantitative Performance at a Glance

The following table summarizes the key performance characteristics of two distinct analytical methods for the quantification of N-Heptanoylglycine and related compounds. This allows for a direct comparison of their suitability for various research and clinical applications.

Performance Metric	LC-MS/MS with Deuterated Internal Standard (e.g., N-Heptanoylglycine-d2)	GC-MS with Derivatization
Linearity (R²)	> 0.99[1][2]	≥ 0.998
Accuracy/Recovery	90.2% - 109.3%[1][2]	80.23% - 115.41%
Precision (CV)	< 10% (within- and between-run)[1][2]	≤ 12.03% (intra-day), ≤ 11.34% (inter-day)
Sensitivity (LLOQ)	High, suitable for a wide range of acylglycines[1]	Analyte-dependent, typically in the low µg/mL range
Specificity	High, based on specific precursor-product ion transitions	High, based on characteristic mass spectra
Throughput	High, with rapid chromatographic run times	Moderate, requires derivatization step

In-Depth Look at Analytical Methodologies

The Gold Standard: LC-MS/MS with N-Heptanoylglycine-d2

The stable isotope dilution LC-MS/MS method stands as the benchmark for N-Heptanoylglycine quantification. The use of N-Heptanoylglycine-d2, a deuterated analog of the analyte, ensures that it behaves nearly identically during sample extraction, chromatographic separation, and ionization, thus providing superior correction for any analytical variability.

Experimental Protocol: LC-MS/MS for N-Acylglycines

This protocol outlines a typical workflow for the analysis of N-acylglycines in biological samples using LC-MS/MS with a deuterated internal standard.

• Sample Preparation:

  • Thaw urine or plasma samples at room temperature.

  • For urine, centrifuge to remove particulates. For plasma, perform a protein precipitation step (e.g., with acetonitrile).

  • To a fixed volume of the supernatant, add the deuterated internal standard solution (e.g., N-Heptanoylglycine-d2 in a suitable solvent).

  • Vortex mix and transfer to an autosampler vial for analysis.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid to improve ionization.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the specific acylglycines.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-Heptanoylglycine and N-Heptanoylglycine-d2 are monitored.

  • Data Analysis: Quantification is based on the peak area ratio of the analyte to the internal standard, plotted against a calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to N-Heptanoylglycine and its Deuterated Analog in Metabolic Profiling

An objective comparison of N-Heptanoylglycine and N-Heptanoylglycine-d2 for accurate metabolic analysis.

In the intricate world of metabolic research, the precise quantification of endogenous compounds is paramount. N-Heptanoylglycine, an N-acylglycine, has emerged as a significant biomarker for certain inborn errors of metabolism, most notably Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency. Accurate measurement of this metabolite in biological matrices is crucial for both clinical diagnostics and advancing our understanding of fatty acid oxidation disorders. This guide provides a comprehensive comparison of N-Heptanoylglycine and its stable isotope-labeled counterpart, N-Heptanoylglycine-d2, highlighting the superior performance of the latter in quantitative metabolic studies.

The Critical Role of Internal Standards in Mass Spectrometry

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules like N-Heptanoylglycine in complex biological samples such as urine and plasma. However, the accuracy and precision of LC-MS/MS can be compromised by several factors, including sample preparation variability, matrix effects (where other molecules in the sample interfere with the ionization of the target analyte), and instrument fluctuations.

To overcome these challenges, an internal standard (IS) is employed. An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the mass spectrometer. The deuterated analog, N-Heptanoylglycine-d2, serves as an exemplary internal standard for N-Heptanoylglycine. By adding a known amount of N-Heptanoylglycine-d2 to the sample at the beginning of the workflow, any variations during sample processing or analysis will affect both the analyte and the internal standard equally. This allows for a ratiometric quantification, where the ratio of the analyte's signal to the internal standard's signal is used to determine the analyte's concentration, thereby correcting for potential errors and leading to more reliable and reproducible results.

Performance Comparison: The Advantage of Isotope Dilution

The use of a stable isotope-labeled internal standard like N-Heptanoylglycine-d2 in a technique known as stable isotope dilution mass spectrometry offers significant advantages over methods that do not employ such a standard. The near-identical chemical properties of the analyte and its deuterated analog ensure they co-elute during chromatography and experience similar ionization efficiency, effectively mitigating matrix effects and improving quantitative accuracy.

Analytical Parameter	Analysis without Internal Standard	Analysis with N-Heptanoylglycine-d2 (Internal Standard)
Accuracy (% Bias)	Can be significantly affected by matrix effects, leading to potential under- or overestimation of the true concentration.	High accuracy, with bias typically within ±15%, as the internal standard compensates for matrix-induced signal suppression or enhancement.[1][2][3]
Precision (% CV)	Higher variability, with coefficients of variation (CV) that can exceed 15-20% due to inconsistencies in sample preparation and instrument response.	Improved precision, with CVs typically below 15%, demonstrating high reproducibility of the measurement.[1][2][4]
Linearity (r²)	May be compromised by matrix effects, leading to non-linear calibration curves.	Excellent linearity over a wide dynamic range (typically r² > 0.99), ensuring reliable quantification across various concentrations.[5][6]
Recovery (%)	Variable and often incomplete recovery during sample extraction can lead to inaccurate results if not carefully monitored.	The internal standard corrects for losses during sample preparation, as it is subject to the same extraction inefficiencies as the analyte.[1][4]
Limit of Quantification (LOQ)	May be higher due to greater background noise and variability.	Lower LOQs can often be achieved due to improved signal-to-noise ratios and reduced variability.[5][6]

Experimental Protocols

Sample Preparation

A robust and reproducible sample preparation protocol is crucial for accurate acylglycine analysis. The following are generalized protocols for urine and plasma samples.

Urine Sample Preparation (Dilute-and-Shoot):

• Thaw frozen urine samples at room temperature.

• Vortex the samples for 10 seconds to ensure homogeneity.

• Centrifuge at approximately 4000 x g for 5 minutes to pellet any particulate matter.

• In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of an internal standard working solution (containing a known concentration of N-Heptanoylglycine-d2 in a solution like 50% methanol/water).

• Vortex the mixture for 10 seconds.

• Transfer the final mixture to an autosampler vial for LC-MS/MS analysis.

Plasma Sample Preparation (Protein Precipitation):

• Thaw frozen plasma samples on ice.

• Vortex the samples for 10 seconds.

• In a clean microcentrifuge tube, add 50 µL of plasma.

• Add 200 µL of ice-cold acetonitrile (B52724) containing the internal standard (N-Heptanoylglycine-d2).

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis, avoiding the protein pellet.

LC-MS/MS Analysis

The following provides a representative LC-MS/MS method for the analysis of N-Heptanoylglycine. Specific parameters may need to be optimized based on the instrument and column used.

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from a low percentage of mobile phase B to a high percentage over several minutes to ensure separation of acylglycines.

  • Flow Rate: A typical flow rate for a 2.1 mm ID column would be in the range of 0.3-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • N-Heptanoylglycine: The precursor ion (Q1) would be the [M+H]⁺ ion (m/z 188.1). The product ion (Q3) would be a characteristic fragment, often the glycine-related fragment (m/z 76.1).

    • N-Heptanoylglycine-d2: The precursor ion (Q1) would be the [M+H]⁺ ion (m/z 190.1). The product ion (Q3) would also be the glycine-related fragment (m/z 76.1).

  • Instrument Parameters: Dwell time, collision energy, and other source parameters should be optimized for maximum signal intensity for each transition.

Signaling Pathways and Experimental Workflows

The formation of N-Heptanoylglycine is intrinsically linked to the fatty acid β-oxidation pathway. In conditions like MCAD deficiency, the incomplete oxidation of medium-chain fatty acids leads to an accumulation of acyl-CoA intermediates, such as heptanoyl-CoA. The enzyme Glycine N-acyltransferase (GLYAT) then detoxifies these accumulating acyl-CoAs by conjugating them with glycine, forming N-acylglycines, including N-Heptanoylglycine, which are then excreted in the urine.[5][7][8][9][10]

Caption: Metabolic pathway of N-Heptanoylglycine formation in MCAD deficiency.

The experimental workflow for a typical metabolic study employing N-Heptanoylglycine-d2 as an internal standard is a systematic process designed to ensure accuracy and reproducibility.

Caption: Experimental workflow for N-Heptanoylglycine analysis using an internal standard.

The logical relationship underpinning the use of an isotope-labeled internal standard is based on the principle of ratiometric measurement to correct for analytical variability.

Caption: Logical relationship of using an isotope-labeled internal standard.

References

• 1. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Functional Characterisation of Three Glycine N-Acyltransferase Variants and the Effect on Glycine Conjugation to Benzoyl–CoA [mdpi.com]
• 8. uniprot.org [uniprot.org]
• 9. Glycine N-acyltransferase - Wikipedia [en.wikipedia.org]
• 10. lcms.cz [lcms.cz]

The Gold Standard Question: A Comparative Analysis of Deuterated vs. Non-Deuterated Standards in Research

For researchers, scientists, and drug development professionals, the pursuit of analytical accuracy is paramount. In quantitative mass spectrometry, the choice of an internal standard is a critical decision that directly impacts data reliability. This guide provides a comprehensive comparison between deuterated and non-deuterated standards, offering experimental insights and data-driven recommendations to inform your analytical strategies.

Stable isotope-labeled internal standards (SIL-IS), particularly those incorporating deuterium (B1214612), are widely regarded as the gold standard in quantitative bioanalysis.[1][2] Their fundamental advantage lies in their near-identical physicochemical properties to the analyte of interest.[3] This chemical similarity ensures that the internal standard and the analyte behave almost identically during sample preparation, chromatography, and ionization, thereby effectively compensating for variations that can occur throughout the analytical workflow.[1][3][4]

In contrast, non-deuterated standards, often structural analogues of the analyte, may not perfectly mimic the analyte's behavior, potentially leading to less accurate quantification.[5] While more readily available and often less expensive, their structural differences can result in variations in extraction efficiency, chromatographic retention, and ionization response.[6][7]

Performance Under the Microscope: A Quantitative Comparison

The superiority of deuterated internal standards is not merely theoretical. Experimental data consistently demonstrates their enhanced performance in mitigating variability and improving assay accuracy and precision.

Parameter	Deuterated Internal Standard	Non-Deuterated (Analogue) Internal Standard	Key Takeaway
Matrix Effect Compensation	Excellent	Variable to Poor	Deuterated standards co-elute with the analyte, experiencing and therefore correcting for the same degree of ion suppression or enhancement.[4][7]
Precision (%CV)	Typically <15%	Can exceed 15%	The close tracking of the analyte by the deuterated standard leads to lower variability in replicate measurements.[8]
Accuracy (%Bias)	Typically within ±15%	Can show significant bias	By accounting for analyte loss during sample preparation, deuterated standards provide a more accurate measure of the true concentration.[2]
Regulatory Acceptance	Widely accepted by FDA and EMA	May require more extensive validation	Regulatory bodies recognize the robustness of assays using stable isotope-labeled internal standards.[7][9]

The Deuterium Isotope Effect: A Double-Edged Sword

A key phenomenon to consider when working with deuterated standards is the "deuterium isotope effect." The substitution of hydrogen with the heavier deuterium isotope can subtly alter a molecule's physicochemical properties.[4] This can manifest as a slight shift in chromatographic retention time between the deuterated standard and the native analyte.[4][10] While often minor, this shift can become significant if it leads to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[4]

Furthermore, the presence of deuterium can sometimes alter the fragmentation pattern of a molecule in the mass spectrometer.[4] This necessitates careful selection of multiple reaction monitoring (MRM) transitions to ensure they are analogous for both the analyte and the internal standard.

Despite these considerations, the benefits of using deuterated standards in mitigating a wide range of analytical variabilities generally outweigh these potential challenges.

Experimental Corner: Protocols for Evaluation

To objectively assess the performance of a deuterated versus a non-deuterated internal standard for a specific analyte, a validation experiment is crucial.

Protocol: Assessing Matrix Effects

Objective: To compare the ability of a deuterated and a non-deuterated internal standard to compensate for matrix-induced signal suppression or enhancement.

Materials:

• Blank biological matrix (e.g., plasma, urine) from at least six different sources.[5]

• Analyte of interest.

• Deuterated internal standard.

• Non-deuterated (analogue) internal standard.

• Appropriate solvents for extraction and reconstitution.[8]

• LC-MS/MS system.[2]

Procedure:

• Sample Preparation:

  • Set 1 (Analyte in neat solution): Prepare the analyte in the reconstitution solvent.[5]

  • Set 2 (Analyte in post-extraction spiked matrix): Extract blank matrix samples. Spike the extracted matrix with the analyte at the same concentration as in Set 1.[5]

  • Set 3 (Internal Standards in neat solution): Prepare separate solutions of the deuterated and non-deuterated internal standards in the reconstitution solvent.[5]

  • Set 4 (Internal Standards in post-extraction spiked matrix): Extract blank matrix samples. Spike the extracted matrix with the deuterated and non-deuterated internal standards at the same concentrations as in Set 3.[5]

• LC-MS/MS Analysis: Analyze all prepared samples.[5]

• Data Analysis:

  • Calculate the matrix factor (MF) for the analyte and both internal standards using the peak areas from the neat and post-extraction spiked samples.

  • Calculate the coefficient of variation (CV) of the internal standard-normalized MF across the different matrix sources for both the deuterated and non-deuterated standards.[5] A lower CV indicates better compensation for the variability of the matrix effect.[5]

Protocol: In Vivo Pharmacokinetic Study

Objective: To compare the pharmacokinetic profiles of a deuterated and a non-deuterated compound.[11]

Materials:

• Test subjects (e.g., rodent model).[11]

• Deuterated compound and its non-deuterated analogue.[11]

• Dosing vehicle.

• Blood collection supplies.

• LC-MS/MS system for bioanalysis.

Procedure:

• Dosing: Administer the deuterated and non-deuterated compounds to separate groups of animals at a defined dose.[11]

• Sample Collection: Collect blood samples at predetermined time points post-dosing.[11]

• Sample Processing: Process the blood samples to extract plasma or serum.

• Bioanalysis: Quantify the concentration of the parent drug in each plasma sample using a validated LC-MS/MS method, preferably with a deuterated internal standard for the respective analyte.[11]

• Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and calculate key parameters such as Cmax, Tmax, AUC, and elimination half-life (t½).[11]

Visualizing the Concepts

To better understand the underlying principles and workflows, the following diagrams illustrate key concepts.

Caption: A generalized workflow for quantitative bioanalysis using an internal standard with LC-MS/MS.

Caption: Illustration of how chromatographic shifts can lead to differential matrix effects.

Caption: The Kinetic Isotope Effect slows the metabolic cleavage of a C-D bond compared to a C-H bond.

Conclusion: An Informed Decision for Superior Data

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. benchchem.com [benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of N-Heptanoylglycine-d2: A Comprehensive Guide

For Immediate Reference: Treat N-Heptanoylglycine-d2 as a hazardous waste. Do not dispose of down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of N-Heptanoylglycine-d2, a deuterated N-acylglycine used in research and drug development. The following procedures are based on best practices for laboratory chemical waste management and available safety data for the analogous non-deuterated compound, N-Heptanoylglycine.

Immediate Safety and Handling Precautions

Before handling N-Heptanoylglycine-d2 for disposal, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)	Specifications
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or goggles.
Lab Coat	Standard laboratory coat.
Respiratory Protection	Use in a well-ventilated area. A fume hood is recommended for handling larger quantities or if dust is generated.

Emergency Procedures:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek medical attention.

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to drink. Seek medical attention.

Hazard Assessment and Disposal Pathway

Hazard Classification	Description
Ecotoxicity	Severely hazardous to water (WGK 3).
Physical Hazard	Combustible solid.

Under no circumstances should N-Heptanoylglycine-d2 or its solutions be disposed of down the sanitary sewer.

The following diagram outlines the decision-making process for the proper disposal of N-Heptanoylglycine-d2.

Caption: Disposal decision workflow for N-Heptanoylglycine-d2.

Step-by-Step Disposal Protocol

The following protocol details the necessary steps for the safe and compliant disposal of N-Heptanoylglycine-d2.

1. Waste Segregation and Collection:

• Solid Waste: Collect solid N-Heptanoylglycine-d2 waste, including contaminated items such as weighing paper and disposable spatulas, in a designated hazardous waste container. The container must be made of a compatible material (e.g., polyethylene) and have a secure, tight-fitting lid.

• Liquid Waste: If N-Heptanoylglycine-d2 has been dissolved in a solvent, collect the solution in a designated liquid hazardous waste container.

  • Do not mix with incompatible waste streams. For example, do not mix with acidic or basic waste unless the compatibility has been verified.

  • The container should be clearly labeled with the contents, including the solvent and the estimated concentration of N-Heptanoylglycine-d2.

2. Labeling of Hazardous Waste Containers:

Properly label the hazardous waste container with the following information:

• The words "Hazardous Waste"

• The full chemical name: "N-Heptanoylglycine-d2"

• The approximate amount of waste

• The date the waste was first added to the container

• The primary hazards (e.g., "Ecotoxic," "Combustible Solid")

3. Storage of Hazardous Waste:

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.

• Ensure the storage area is secure and away from drains, heat sources, and incompatible chemicals.

• Secondary containment (e.g., a larger, chemically resistant bin) is recommended to contain any potential leaks.

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or the equivalent regulatory body to schedule a pickup for your hazardous waste.

• Follow their specific procedures for waste pickup requests and documentation.

• Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled by a licensed hazardous waste contractor.

Experimental Protocols Cited

This guidance is based on standard laboratory safety protocols and hazard information for analogous compounds. No experimental protocols are cited as the information is procedural. The key data point, the Water Hazard Class of 3 for N-Heptanoylglycine, is derived from supplier safety information.

Disclaimer: This document provides guidance based on available information. Always consult the specific Safety Data Sheet for any chemical you are working with and follow all local, state, and federal regulations for chemical waste disposal. Your institution's Environmental Health and Safety department is the primary resource for specific disposal procedures at your location.